2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

Core Science & Biosynthesis

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathways for 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. As a substituted aromatic aldehyde with multiple reactive sites, its fragmentation behavior is governed by the interplay between the aldehyde, bromo, and trifluoroethoxy functional groups. Understanding these fragmentation patterns is paramount for researchers in medicinal chemistry, materials science, and analytical chemistry for unambiguous structural elucidation and reaction monitoring. This document synthesizes established fragmentation principles to construct a predictive framework, outlines a robust experimental protocol for verification, and presents the expected data in a clear, accessible format for professionals in the field.

Molecular Structure and Isotopic Considerations

2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (Molecular Formula: C₉H₆BrF₃O) is a poly-functionalized aromatic compound. Its structure presents several key features that will dictate its behavior upon electron ionization.

• Aromatic Aldehyde Core: The benzaldehyde moiety is prone to characteristic cleavages, primarily involving the formyl group.

• Bromo Substituent: Bromine possesses two stable isotopes, ⁷⁹Br and ⁸¹Br, with a near 1:1 natural abundance (50.7% and 49.3%, respectively).[1] This isotopic signature is a powerful diagnostic tool, as any fragment containing a bromine atom will manifest as a pair of peaks (a doublet) of nearly equal intensity, separated by two mass-to-charge units (m/z).[2][3]

• Trifluoroethoxy Group: The ether linkage and the highly electronegative trifluoromethyl group introduce additional, distinct fragmentation pathways.

The nominal molecular weight of the compound is 284 g/mol for the ⁷⁹Br isotope and 286 g/mol for the ⁸¹Br isotope. Therefore, the molecular ion peak will appear as a characteristic [M]⁺/[M+2]⁺ doublet at m/z 284 and 286.

Predicted Fragmentation Pathways under Electron Ionization (EI)

Upon entering the mass spectrometer, the molecule is bombarded with high-energy electrons (typically 70 eV), leading to the ejection of an electron and the formation of an energetically unstable molecular ion radical, [C₉H₆BrF₃O]•⁺.[4] This ion subsequently undergoes a series of competing fragmentation reactions to yield more stable daughter ions. The primary predicted pathways are detailed below.

Pathway A: Fragmentation Initiated by the Aldehyde Group

The aldehyde functionality is a common initiation site for fragmentation in aromatic aldehydes.[5]

• Loss of a Hydrogen Radical (•H): Alpha-cleavage of the C-H bond in the formyl group is a highly favorable process, resulting in the formation of a resonance-stabilized acylium cation at m/z 283/285 .[6][7] This [M-1]⁺ peak is often a prominent feature in the spectra of aromatic aldehydes.

• Loss of Carbon Monoxide (CO): The [M-1]⁺ acylium ion can subsequently lose a neutral molecule of carbon monoxide (28 Da) to form a brominated, trifluoroethoxyphenyl cation at m/z 255/257 .[6][8]

• Loss of the Formyl Radical (•CHO): A less common but possible pathway is the cleavage of the bond between the aromatic ring and the carbonyl carbon, resulting in the loss of the formyl radical (29 Da) and the formation of an ion at m/z 255/257 .[7][9]

Pathway B: Cleavage of the Carbon-Bromine Bond

The C-Br bond is relatively weak and its cleavage is a common fragmentation pathway for brominated aromatic compounds.[10]

• Loss of a Bromine Radical (•Br): Homolytic cleavage of the C-Br bond results in the loss of a bromine radical (79 or 81 Da), leading to the formation of a 3-(2,2,2-trifluoroethoxy)benzoyl cation at m/z 205 . This fragment will appear as a single peak, not a doublet, as the isotopic bromine has been lost.

Pathway C: Fragmentation of the Trifluoroethoxy Side Chain

The ether linkage and the trifluoromethyl group provide further fragmentation routes.

• Benzylic-type Cleavage: Cleavage of the O-CH₂ bond is highly probable, leading to the loss of a •CH₂CF₃ radical (83 Da). This would generate a 2-bromo-3-hydroxyphenyl acylium ion at m/z 201/203 .

• Loss of the Trifluoromethyl Radical (•CF₃): Fragmentation can be initiated by the loss of the stable trifluoromethyl radical (69 Da), a known pathway for trifluoromethyl-substituted compounds.[11][12] This would lead to an ion at m/z 215/217 .

• Ether Cleavage with Rearrangement: Cleavage of the Ar-O bond can occur, leading to the loss of the trifluoroethoxy group and formation of a 2-bromobenzoyl cation at m/z 183/185 .

Visualization of Fragmentation Pathways

The competing fragmentation pathways originating from the molecular ion are illustrated below.

Predicted EI-MS fragmentation of the target molecule.

Summary of Predicted Mass Spectrum Data

The following table summarizes the key fragment ions predicted to be observed in the electron ionization mass spectrum of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. Relative intensities are estimated based on ion stability and established fragmentation principles for similar compounds.[6][10]

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Neutral Loss	Proposed Fragmentation Pathway	Predicted Relative Intensity
284 / 286	[C₉H₆BrF₃O]•⁺	-	Molecular Ion (M•⁺)	Moderate
283 / 285	[C₉H₅BrF₃O]⁺	•H	α-cleavage of the aldehyde C-H bond	High
255 / 257	[C₈H₅BrF₃]⁺	CO (from [M-H]⁺)	Loss of carbon monoxide from the acylium ion	Moderate
205	[C₉H₆F₃O]⁺	•Br	Cleavage of the C-Br bond	Moderate to High
201 / 203	[C₇H₄BrO₂]⁺	•CH₂CF₃	Cleavage of the ether O-CH₂ bond	Moderate
183 / 185	[C₇H₄BrO]⁺	•OCH₂CF₃	Cleavage of the Ar-O ether bond	Moderate
105	[C₇H₅O]⁺	C₂HBrF₃	Complex fragmentation/rearrangement	Low
77	[C₆H₅]⁺	C₃HBrF₃O	Phenyl cation from further fragmentation	Low

Experimental Protocol for Mass Spectrometry Analysis

To experimentally verify the predicted fragmentation, a standard gas chromatography-mass spectrometry (GC-MS) analysis with electron ionization is recommended.[13][14] This approach ensures the separation of the analyte from potential impurities and provides reproducible fragmentation patterns suitable for library matching and structural confirmation.

Sample Preparation

• Prepare a stock solution of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde at a concentration of 1 mg/mL in a volatile, high-purity organic solvent such as dichloromethane or ethyl acetate.

• Perform a serial dilution to a final concentration of approximately 1-10 µg/mL for analysis.

Recommended GC-MS Parameters

• Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• GC Column: A non-polar or mid-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Polysiloxane).

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase temperature at 15 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI).[15]

  • Ionization Energy: 70 eV.

  • Ion Source Temperature: 230 °C.[11]

  • Mass Scan Range: m/z 40 - 400 to ensure detection of the molecular ion and all significant fragments.

  • Solvent Delay: 3 minutes (to prevent filament damage from the solvent).

Workflow Visualization

The general workflow for the GC-MS analysis is depicted in the following diagram.

General workflow for GC-MS analysis.

Conclusion

The mass spectrum of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde is predicted to be rich in structural information. The key diagnostic features for its identification will be:

• The presence of a molecular ion doublet at m/z 284/286 , confirming the presence of one bromine atom.

• A strong [M-1]⁺ peak at m/z 283/285 , characteristic of an aromatic aldehyde.

• A significant fragment at m/z 205 , indicating the loss of the bromine atom.

• Fragments corresponding to the cleavage of the trifluoroethoxy side chain, such as ions at m/z 201/203 and 183/185 .

By combining the predictive framework outlined in this guide with the robust experimental protocol, researchers and drug development professionals can confidently identify and characterize this compound in complex analytical settings.

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Physicochemical Profiling and Lipophilicity (LogP) Determination of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

An in-depth technical guide on the physicochemical properties and lipophilicity (LogP) of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde, structured for researchers and drug development professionals.

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of halogenated and fluorinated motifs is a proven tactic for modulating a drug candidate's pharmacokinetic (PK) and pharmacodynamic (PD) profile. 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (C9H6BrF3O2) serves as a highly versatile, bifunctional building block. The presence of an electrophilic aldehyde, a sterically demanding ortho-bromo substituent, and a highly lipophilic, metabolically stable trifluoroethoxy group makes it an invaluable scaffold for synthesizing complex active pharmaceutical ingredients (APIs), such as antiplasmodial chalcones and kinase inhibitors[1].

This whitepaper provides an authoritative analysis of the compound's physicochemical properties, delves into the theoretical and practical aspects of its partition coefficient (LogP), and outlines self-validating experimental protocols for both its synthesis and lipophilicity determination.

Structural Identity and Physicochemical Profiling

The rational design of small molecules relies heavily on understanding how individual functional groups contribute to the overall physicochemical profile. For 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde, the structural arrangement dictates its behavior in biological systems.

Fig 1: Structural features dictating the physicochemical profile of the compound.

Rule of Five (Ro5) Compliance

The compound strictly adheres to Lipinski’s Rule of Five, indicating a high probability of oral bioavailability[2]. The lack of hydrogen bond donors, combined with a low Topological Polar Surface Area (TPSA), suggests excellent membrane permeability, potentially allowing for Blood-Brain Barrier (BBB) penetration.

Table 1: Physicochemical Properties of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

Property	Value	Significance in Drug Design
Molecular Formula	C9H6BrF3O2	Defines exact mass (283.04 g/mol ); well within Ro5 (<500 Da).
H-Bond Donors	0	Enhances passive transcellular membrane permeability.
H-Bond Acceptors	2	Optimal for target interaction without hindering absorption.
Rotatable Bonds	4	Low entropic penalty upon target binding.
TPSA	~26.30 Ų	Excellent for CNS targeting and BBB penetration (<90 Ų).
Predicted LogP (cLogP)	~3.2	Ideal balance of aqueous solubility and lipid permeability.

The Critical Role of Lipophilicity (LogP) in Drug Design

Lipophilicity is quantified by the partition coefficient (LogP), which measures the differential solubility of a neutral compound in a biphasic system of 1-octanol and water[3]. Because 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde lacks ionizable groups at physiological pH (unlike amines or carboxylic acids), its LogP is effectively equal to its distribution coefficient (LogD) across all biologically relevant pH ranges[4].

Pharmacokinetic Implications

A LogP value of ~3.2 places this compound in the "sweet spot" for oral drug absorption (ideally between 1.35 and 5)[2].

• Too hydrophilic (LogP < 1): The molecule will struggle to cross the lipid bilayers of the gastrointestinal tract.

• Too lipophilic (LogP > 5): The molecule risks poor aqueous solubility, high plasma protein binding, and sequestration in adipose tissue, leading to toxicity and rapid hepatic clearance[].

Lipophilic Efficiency (LiPE)

In modern lead optimization, researchers utilize Lipophilic Efficiency (LiPE) to decouple potency from sheer lipophilicity. LiPE is calculated as pIC50​−LogP [6]. By utilizing the highly lipophilic trifluoroethoxy group, medicinal chemists can drive target affinity through hydrophobic interactions; however, accurate LogP determination is required to ensure that this affinity is not merely a result of non-specific binding[6].

Methodologies for LogP Determination

Accurate empirical determination of LogP is critical, as computational models (cLogP) can deviate significantly due to complex intramolecular interactions (e.g., the steric clash between the ortho-bromo and the aldehyde group)[7].

Table 2: Comparison of LogP Determination Methods

Feature	Shake-Flask Method	RP-HPLC Method
Throughput	Low (24+ hours per sample)	High (10-20 mins per sample)
Sample Requirement	High (mg scale), requires high purity	Low (µg scale), tolerates impurities
Accuracy	Gold Standard (Direct measurement)	High (Relative to calibration standards)
Primary Limitation	Prone to emulsion formation	Dependent on column chemistry

Protocol 1: The Shake-Flask Method (Gold Standard)

The shake-flask method remains the definitive standard for direct LogP measurement[8][9].

Step-by-Step Methodology:

• Solvent Saturation: Stir equal volumes of 1-octanol and HPLC-grade water for 24 hours at 25°C.

  • Causality: Pre-saturation prevents volume shifts during the partitioning experiment, which would otherwise invalidate the concentration calculations[8].

• Sample Preparation: Dissolve exactly 2.0 mg of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde in 10 mL of the pre-saturated 1-octanol.

• Partitioning: Add 10 mL of pre-saturated water to the organic phase in a tightly sealed glass vial. Agitate mechanically at a constant temperature (25°C) for 60 minutes.

• Phase Separation: Centrifuge the vial at 3000 rpm for 15 minutes.

  • Causality: Mechanical shaking induces micro-emulsions. Centrifugation guarantees a sharp phase boundary, preventing cross-contamination during aliquot sampling[9].

• Quantification: Carefully extract aliquots from both phases. Quantify the concentration of the compound in each phase using UV-Vis spectroscopy (at λmax​ ~254 nm) or HPLC-UV.

• Calculation: LogP=log10​([Solute]water​[Solute]octanol​​)

Protocol 2: RP-HPLC Method (High-Throughput)

For screening multiple derivatives, Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) is preferred. It correlates the retention time of the analyte with known standards to derive LogP[9][10].

Fig 2: RP-HPLC workflow for high-throughput LogP determination.

Step-by-Step Methodology:

• Column Selection: Utilize an end-capped C18 analytical column (e.g., 150 x 4.6 mm, 5 µm).

  • Causality: Uncapped silanol groups on the silica matrix can cause secondary polar interactions (hydrogen bonding) with the aldehyde oxygen, deviating from pure hydrophobic partitioning[9].

• Calibration: Inject a reference mixture of 5-6 structurally similar compounds with known Shake-Flask LogP values (e.g., bromobenzene, benzaldehyde, trifluorotoluene).

• Isocratic Runs: Perform isocratic elutions using varying ratios of Methanol:Water (e.g., 70:30, 60:40, 50:50). Measure the retention time ( tR​ ) of the analyte and the dead time ( t0​ ) using uracil.

• Capacity Factor Calculation: Calculate k′=t0​tR​−t0​​ for each run.

• Extrapolation: Plot logk′ against the volume fraction of methanol. Extrapolate the linear regression to 0% organic modifier to find logkw′​ [10].

• LogP Derivation: Apply the Collander equation ( LogP=a⋅logkw′​+b ), using the slope ( a ) and intercept ( b ) derived from the calibration standards[10].

Synthetic Strategy and Experimental Protocol

The synthesis of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde is typically achieved via a Williamson ether synthesis, utilizing 2-bromo-3-hydroxybenzaldehyde and a trifluoroethylating agent[11][12].

Protocol 3: Williamson Ether Synthesis

Reagents: 2-Bromo-3-hydroxybenzaldehyde (1.0 eq), 2,2,2-Trifluoroethyl 4-toluenesulfonate (1.2 eq), Potassium Carbonate ( K2​CO3​ , 2.0 eq), Anhydrous N,N-Dimethylformamide (DMF).

Step-by-Step Methodology:

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 2-bromo-3-hydroxybenzaldehyde (10 mmol) in 20 mL of anhydrous DMF.

• Deprotonation: Add finely powdered anhydrous K2​CO3​ (20 mmol) to the solution. Stir at room temperature for 30 minutes.

  • Causality: DMF, a polar aprotic solvent, heavily solvates the potassium cation but leaves the phenoxide anion naked and highly nucleophilic. K2​CO3​ is chosen as a mild base to prevent unwanted side reactions, such as the Cannizzaro reaction, which strong bases like NaOH would induce on the aldehyde[11].

• Alkylation: Dropwise, add 2,2,2-trifluoroethyl 4-toluenesulfonate (12 mmol).

  • Causality: The tosylate is an excellent leaving group, facilitating the SN​2 nucleophilic attack by the sterically hindered ortho-bromo phenoxide.

• Heating: Elevate the temperature to 80°C and stir for 12 hours. Monitor the reaction progress via TLC (Hexane:Ethyl Acetate 4:1).

• Workup: Cool the mixture to room temperature and quench with 50 mL of ice-cold water. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Purification: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography to yield the pure 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde.

Conclusion

2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde is a structurally privileged intermediate that offers a unique combination of steric bulk, electronic modulation, and metabolic stability. By rigorously determining its lipophilicity (LogP) through validated Shake-Flask or RP-HPLC methodologies, and synthesizing it via optimized Williamson ether protocols, researchers can precisely control the pharmacokinetic trajectories of downstream drug candidates.

References

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Crystal Structure Analysis of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde Derivatives: A Technical Guide to Supramolecular Assembly and Halogen Bonding

Executive Summary

As a Senior Application Scientist, I approach the crystallographic analysis of multi-substituted benzaldehydes not merely as an exercise in structural confirmation, but as a blueprint for rational drug design and crystal engineering. 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde is a highly privileged synthon. Its molecular architecture—featuring a reactive aldehyde, a polarizable bromine atom, and a highly electronegative trifluoroethoxy group—creates a complex interplay of steric and electronic forces. Understanding the solid-state packing of its derivatives requires a rigorous analysis of non-covalent interactions, specifically halogen bonding and fluorine-mediated contacts.

Molecular Anatomy & Predictive Crystallography

Before mounting a crystal on the diffractometer, we must predict the electron density landscape. The causality behind the packing of these derivatives is driven by three distinct functional groups:

• The Aldehyde (-CHO): Acts as a primary hydrogen bond acceptor and a highly localized nucleophilic target for halogen bonds.

• The Ortho-Bromine (-Br): Bromine is a large, polarizable heavy atom. The electron-withdrawing nature of the adjacent aromatic ring generates an electron-deficient region (the σ-hole) on the bromine atom opposite the C-Br covalent bond. This facilitates highly directional halogen bonding (C-Br···O=C), a critical steering force in supramolecular assembly[1].

• The Meta-Trifluoroethoxy (-OCH₂CF₃): The -CF₃ group is a potent electron-withdrawing moiety. While traditionally viewed as a poor hydrogen bond acceptor, organic fluorine actively participates in weak C-H···F and C-F···π interactions, which act as secondary steering forces in crystal packing[2]. Furthermore, the -CF₃ group frequently exhibits rotational disorder in the solid state, requiring specific crystallographic refinement strategies.

Experimental Workflow for Single-Crystal X-Ray Diffraction (SCXRD)

A robust crystallographic protocol must be a self-validating system. The following workflow ensures that the derived structural model is mathematically and physically sound, preventing over-parameterization during refinement.

Figure 1: Step-by-step self-validating workflow for Single-Crystal X-Ray Diffraction (SCXRD).

Step-by-Step Methodology:

• Crystal Growth via Vapor Diffusion:

  • Protocol: Dissolve 10-20 mg of the derivative in a minimum volume of a good solvent (e.g., dichloromethane). Place this in an inner vial. Place the inner vial inside a larger outer vial containing an anti-solvent (e.g., n-hexane). Seal the outer system.

  • Causality: Vapor diffusion allows for a slow, thermodynamically controlled supersaturation, yielding single crystals with minimal defect density. This is crucial for resolving the rotational disorder of the -CF₃ group later in the refinement.

• Crystal Mounting and Cryocooling:

  • Protocol: Select a crystal with dimensions roughly 0.2 × 0.2 × 0.1 mm. Coat it in Paratone-N oil and mount it on a MiTeGen cryoloop. Immediately transfer to the diffractometer under a 100 K nitrogen cold stream.

  • Causality: The oil prevents solvent loss and oxidation. Flash-cooling to 100 K minimizes thermal vibrations (reducing atomic displacement parameters), which is strictly required to mathematically model the high thermal motion inherent to terminal -CF₃ groups.

• Data Collection and Integration:

  • Protocol: Utilize Mo Kα ( λ=0.71073 Å) or Cu Kα ( λ=1.54184 Å) radiation. Collect a full sphere of data to a resolution of at least 0.80 Å.

  • Causality: The heavy bromine atom provides significant anomalous dispersion ( f′′ ). Collecting highly redundant data ensures accurate absorption correction (via multi-scan methods like SADABS), which is critical because bromine heavily absorbs X-rays, potentially skewing the electron density map.

• Structure Solution and Refinement:

  • Protocol: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL)[3] within the OLEX2 graphical interface[4].

  • Causality: SHELXT easily locates the heavy Br atom, bootstrapping the phase problem. The self-validating nature of the refinement is achieved through the checkCIF routine. If the -CF₃ group is rotationally disordered, the difference Fourier map will show residual electron density peaks (> 0.5 e/ų). This is resolved by splitting the fluorine atoms into two parts and applying geometric restraints (SADI/DFIX) and rigid-bond restraints (RIGU) to maintain chemical sense.

Quantitative Crystallographic Data

The table below summarizes the expected quantitative parameters for derivatives of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde, explaining the physical significance of each metric.

Crystallographic Parameter	Representative Value Range	Causality / Significance
Crystal System	Monoclinic / Triclinic	Lower symmetry is favored due to the directional constraints of halogen bonding and the steric bulk of the -CF₃ group.
Space Group	P21​/c , P1ˉ	Centrosymmetric packing allows for the antiparallel cancellation of the strong molecular dipoles generated by the -Br and -CF₃ groups.
Final R1​ Factor	0.025 – 0.045	High precision is expected; the heavy Br atom dominates X-ray scattering, leading to strong signal-to-noise ratios.
C-Br···O=C Distance	2.80 – 3.10 Å	Shorter than the sum of van der Waals radii (3.37 Å), physically validating the presence of a halogen bond[1].
C-Br···O=C Angle	160° – 180°	Highly linear geometry is characteristic of the σ-hole, confirming the interaction is electrostatically driven rather than dispersive.

Supramolecular Packing & Interaction Networks

In the solid state, the molecule does not exist in isolation; it functions as a node within a supramolecular network. The dominant steering interaction is typically the halogen bond. According to IUPAC recommendations, a halogen bond occurs when there is evidence of a net attractive interaction between an electrophilic region associated with a halogen atom and a nucleophilic region[1]. Here, the σ-hole on the bromine atom interacts directly with the lone pairs of the aldehyde oxygen of an adjacent molecule.

Secondary interactions involve the trifluoroethoxy group. While the C-F bond is highly polarized, the low polarizability of fluorine makes it a hard, weak hydrogen bond acceptor. Instead, we frequently observe C-F···π interactions, where the fluorine atom interacts with the electron-deficient regions of the aromatic ring, dictating the 3D supramolecular assembly[2].

Figure 2: Dominant supramolecular interaction network driving solid-state crystal packing.

References

• Crystal structure refinement with SHELXL Source: Acta Crystallographica Section C: Structural Chemistry (2015) URL:[Link]

• OLEX2: a complete structure solution, refinement and analysis program Source: Journal of Applied Crystallography (2009) URL:[Link]

• Definition of the halogen bond (IUPAC Recommendations 2013) Source: Pure and Applied Chemistry (2013) URL:[Link]

• Organic fluorine mediated intermolecular interactions: insights from experimental and theoretical charge density analyses Source: CrystEngComm (2015) URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journals.iucr.org [journals.iucr.org]

Solubility Profile of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde in Polar Aprotic Solvents: A Technical Guide

Introduction and Structural Causality

In advanced medicinal chemistry and agrochemical synthesis, highly functionalized aromatic building blocks like 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde are critical intermediates. Understanding the solubility profile of this compound in Polar Aprotic Solvents (PAS) is essential for optimizing downstream reactions, such as palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura) or nucleophilic aromatic substitutions (SNAr).

As an application scientist, one must look beyond basic "like-dissolves-like" heuristics and analyze the structural causality of the solute. This specific molecule features three distinct domains:

• The Formyl Group (Aldehyde): A strong hydrogen-bond acceptor and dipole contributor.

• The Ortho-Bromo Substituent: A heavy, polarizable halogen that introduces significant steric hindrance, forcing the adjacent formyl group out of the aromatic plane. This steric crowding disrupts crystal packing, lowering the lattice energy and thermodynamically favoring dissolution.

• The Meta-Trifluoroethoxy Group: A strongly electron-withdrawing moiety that increases the electrophilicity of the ring while contributing a highly fluorinated, hydrophobic tail.

Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Acetonitrile (MeCN)—are uniquely suited for this compound. They lack acidic protons (no O-H or N-H bonds) and therefore do not act as hydrogen-bond donors, but they possess large dielectric constants and strong dipole moments[1][2]. This allows them to solvate the polarized functional groups without caging reactive nucleophiles, making them the solvents of choice for subsequent synthetic steps[2].

Thermodynamics of Solvation in Polar Aprotic Media

The dissolution of halogenated benzaldehydes in PAS is driven by a complex interplay of intermolecular forces[3]. The thermodynamic viability of solvation ( ΔGsolv​<0 ) relies on three primary pathways:

• Dipole-Dipole Interactions: The high dipole moments of PAS (e.g., DMSO has a dipole moment of 3.96 D) align strongly with the polarized C=O bond of the aldehyde[1].

• Halogen Bonding: The bromine atom possesses a region of positive electrostatic potential opposite the C-Br bond, known as the σ -hole. The electron-rich oxygen atoms in DMSO and DMF act as strong Lewis bases, forming highly stabilizing halogen bonds with this σ -hole.

• Dispersion Forces: The bulky trifluoroethoxy group and the aromatic π -system engage in London dispersion forces with the solvent matrix.

Thermodynamic solvation pathways of the halogenated benzaldehyde in polar aprotic media.

Quantitative Solvation Parameters

Because PAS are exceptionally efficient at disrupting the relatively weak crystal lattice of sterically hindered halogenated benzaldehydes, the saturation mass concentration is typically very high. Below is a summary of the physicochemical properties of common polar aprotic solvents[1] alongside their projected empirical solubility ranges for this compound at 25°C.

Solvent	Chemical Formula	Dielectric Constant ( ϵ )	Dipole Moment (D)	Projected Solubility Range (mg/mL at 25°C)	Dominant Solute-Solvent Interaction
DMSO	(CH3​)2​SO	46.7	3.96	> 250	Halogen bonding (Br···O), Strong Dipole
DMF	(CH3​)2​NCHO	36.7	3.86	> 250	Halogen bonding (Br···O), Strong Dipole
NMP	CH3​NCOC3​H6​	32.3	4.09	150 - 250	Dipole-Dipole, Dispersion
Acetonitrile	CH3​CN	38.3	3.20	100 - 200	Dipole-Dipole, Weak Halogen bonding (Br···N)
Acetone	(CH3​)2​CO	21.8	2.91	50 - 150	Moderate Dipole-Dipole

Experimental Methodology: Adapted Shake-Flask Protocol

To rigorously determine the saturation mass concentration of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde, we adapt the[4]. While originally designed for aqueous systems, the core thermodynamic principle of the shake-flask method—achieving a dynamic equilibrium between an excess solid solute and a saturated solution—is the gold standard for organic solvent systems where solubility exceeds 10 mg/L[4].

This protocol is designed as a self-validating system : equilibrium is only confirmed when sequential time-point measurements plateau, eliminating kinetic false positives.

Adapted OECD 105 shake-flask methodology for determining saturation mass concentration in PAS.

Step-by-Step Workflow and Causality

• Solute Addition (Supersaturation): Add an estimated 5x excess of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (e.g., 1.5 g) to 1.0 mL of the target PAS.

  • Field Insight: This must be performed in sealed amber glass vials . Halogenated benzaldehydes are highly susceptible to photo-oxidation, converting to their corresponding benzoic acids under UV light[3].

• Thermal Equilibration: Place the vials in a thermostatic shaker bath set to 30.0 ± 0.5 °C and agitate at 200 rpm.

  • Field Insight: Strict temperature control is non-negotiable. The solubility of crystalline aromatic compounds in PAS is highly temperature-dependent; a 1°C fluctuation can alter solubility yields by up to 10%.

• Phase Separation: After 24, 48, and 72 hours, extract a 100 µL aliquot. Separate the undissolved solute by centrifuging at 10,000 x g for 15 minutes at the test temperature.

  • Field Insight: If filtration is preferred over centrifugation, PTFE (Polytetrafluoroethylene) syringe filters must be used. PAS like DMF and DMSO will rapidly dissolve standard cellulose acetate or nylon filters, destroying the sample and severely skewing UV-Vis absorbance readings.

• Analytical Quantification: Dilute the clear supernatant serially (e.g., 1:1000) in the HPLC mobile phase (typically a MeCN/Water gradient) to bring the concentration within the linear dynamic range of the UV detector. Analyze via HPLC-UV at an isosbestic point or λmax​ (approx. 254 nm for functionalized benzaldehydes).

• Data Validation (Plateau Verification): Calculate the mass concentration for the 24h, 48h, and 72h samples. The protocol is self-validated, and thermodynamic equilibrium is confirmed, only if the concentrations of these three successive samples vary by less than 15%[4].

References

• Test No. 105: Water Solubility Source: Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals, Section 1. URL:[Link]

• Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes Source: Molecules (MDPI) / PubMed Central (PMC) URL:[Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents Source: Master Organic Chemistry URL:[Link]

• Polar aprotic solvent Source: Wikipedia URL:[Link]

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• 1. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oecd.org [oecd.org]

An In-depth Technical Guide to the Electronic and Steric Properties of the 2-Bromo-3-(trifluoroethoxy)phenyl Group

Abstract

This technical guide provides a comprehensive analysis of the electronic and steric characteristics of the 2-bromo-3-(trifluoroethoxy)phenyl moiety, a functional group of increasing interest in the fields of medicinal chemistry and materials science. For researchers, scientists, and drug development professionals, a deep understanding of a substituent's electronic and steric profile is paramount for rational molecular design and the prediction of chemical reactivity and biological activity. This document synthesizes theoretical principles with actionable experimental and computational protocols to fully characterize this specific substituent group. We will explore the interplay of inductive and resonance effects, the steric hindrance imposed by the ortho-bromo and meta-trifluoroethoxy groups, and provide detailed methodologies for the independent verification and further study of these properties.

Introduction: The Significance of Substituent Effects in Molecular Design

The precise arrangement of atoms within a molecule dictates its function. In the realm of drug discovery and materials science, the phenyl ring is a common scaffold, and its properties are finely tuned by the attached substituents. The electronic and steric nature of these substituents governs a molecule's reactivity, conformational preferences, and intermolecular interactions. The 2-bromo-3-(trifluoroethoxy)phenyl group presents a unique combination of effects: a halogen in the ortho position and a strongly electron-withdrawing, moderately bulky group in the meta position. A thorough understanding of these combined effects is crucial for predicting the behavior of molecules incorporating this moiety.

This guide will deconstruct the electronic and steric properties of the 2-bromo-3-(trifluoroethoxy)phenyl group, providing both a theoretical framework and practical methodologies for their determination.

Deconstructing the Electronic Landscape

The electronic influence of a substituent on a phenyl ring is a combination of two primary effects: the inductive effect and the resonance effect. These effects are quantified by Hammett constants (σ), which provide a measure of the electron-donating or electron-withdrawing nature of a substituent.

Inductive and Resonance Effects of the Individual Substituents

• The 2-Bromo Substituent: The bromine atom is more electronegative than carbon, and thus exerts an electron-withdrawing inductive effect (-I). However, it also possesses lone pairs of electrons that can be donated to the aromatic π-system, resulting in a weak electron-donating resonance effect (+M). For ortho-substituents, the inductive effect generally dominates. The Hammett constants for a bromo group are typically positive, indicating its overall electron-withdrawing character[1].

• The 3-Trifluoroethoxy Substituent: The trifluoroethoxy group (-OCH₂CF₃) is a potent electron-withdrawing group. The highly electronegative fluorine atoms strongly pull electron density through the sigma bonds (a strong -I effect). While the oxygen atom has lone pairs that could participate in resonance, the strong inductive pull of the trifluoromethyl group significantly diminishes the oxygen's ability to donate electron density to the ring. The trifluoromethoxy group (-OCF₃) is known to be more electron-withdrawing and lipophilic than a methoxy group[2]. The trifluoroethoxy group is expected to have a similar, strongly electron-withdrawing character.

The Combined Electronic Effect of the 2-Bromo-3-(trifluoroethoxy)phenyl Group

The combination of a 2-bromo and a 3-trifluoroethoxy substituent results in a phenyl ring that is significantly electron-deficient. The ortho-bromo group primarily exerts a strong inductive withdrawal, while the meta-trifluoroethoxy group also contributes a powerful inductive pull. Due to the meta position of the trifluoroethoxy group, its resonance effect on the rest of the ring is minimal. The overall electronic character of the 2-bromo-3-(trifluoroethoxy)phenyl group is therefore strongly electron-withdrawing.

Quantitative Estimation of Electronic Effects: Hammett Parameters

Table 1: Estimated and Literature Hammett (σ) and Taft (σ) Constants for Relevant Substituents*

Substituent	σ_meta	σ_para	σ* (Taft Polar)
-Br	0.39[1]	0.23[1]	2.84
-OCH₃	0.12[1]	-0.27[1]	1.81
-CF₃	0.43	0.54	3.9
-OCF₃	0.38	0.35	-
2-Bromo-3-(trifluoroethoxy)phenyl	Predicted: Strongly Positive	-	-

Note: The values for -CF₃ and -OCF₃ are provided as close electronic analogues to the trifluoroethoxy group's influence. The Taft polar constant (σ) quantifies the inductive effect.*

The strongly positive Hammett constants for the individual bromo and trifluoromethyl/trifluoromethoxy groups suggest that the combined 2-bromo-3-(trifluoroethoxy)phenyl group will have a significantly positive Hammett constant, indicating strong electron-withdrawing properties.

Experimental Determination of Hammett Constants

A reliable method to determine the Hammett constant of the 2-bromo-3-(trifluoroethoxy)phenyl group is by measuring the pKa of a benzoic acid derivative.

Protocol 1: Determination of Hammett Constant (σ) via pKa Measurement of 2-Bromo-3-(trifluoroethoxy)benzoic Acid

Objective: To experimentally determine the Hammett constant (σ) for the 2-bromo-3-(trifluoroethoxy)phenyl group.

Materials:

• 2-Bromo-3-(trifluoroethoxy)benzoic acid (synthesis outlined in Section 5)

• Benzoic acid (reference standard)

• Deionized water

• Ethanol (or other suitable co-solvent)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Burette

• Beakers and other standard laboratory glassware

Procedure:

• Solution Preparation: Prepare solutions of known concentration (e.g., 0.01 M) of both 2-bromo-3-(trifluoroethoxy)benzoic acid and benzoic acid in a suitable solvent system (e.g., a water-ethanol mixture to ensure solubility).

• Titration:

  • Pipette a known volume (e.g., 25.00 mL) of the acid solution into a beaker.

  • Add a magnetic stir bar and place the beaker on a magnetic stirrer.

  • Immerse the calibrated pH electrode into the solution.

  • Titrate the acid solution with the standardized NaOH solution, recording the pH after each incremental addition of base.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point (the point of steepest inflection).

  • The pH at the half-equivalence point is equal to the pKa of the acid[3][4].

• Hammett Constant Calculation:

  • Calculate the Hammett constant (σ) using the following equation[5]: σ = pKa (benzoic acid) - pKa (2-bromo-3-(trifluoroethoxy)benzoic acid)

Causality Behind Experimental Choices:

• Choice of Benzoic Acid as a Reference: The Hammett equation is defined relative to the acidity of benzoic acid, making it the essential standard for this determination[5].

• Use of a Co-solvent: Many substituted benzoic acids have limited water solubility. A co-solvent like ethanol is used to ensure complete dissolution, allowing for accurate pKa determination. It is crucial to use the same solvent system for both the substituted and unsubstituted benzoic acid to ensure a valid comparison.

• pH at Half-Equivalence Point: At the half-equivalence point of the titration of a weak acid with a strong base, the concentrations of the acid and its conjugate base are equal. According to the Henderson-Hasselbalch equation, under these conditions, the pH is equal to the pKa. This provides a direct and accurate method for pKa determination from the titration data[3][4].

Diagram 1: Workflow for Experimental Determination of Hammett Constant

Caption: Workflow for the experimental determination of the Hammett constant (σ).

Unraveling the Steric Architecture

Steric effects relate to the spatial arrangement of atoms and the physical bulk of substituents. These effects can influence reaction rates, molecular conformation, and receptor binding. The 2-bromo-3-(trifluoroethoxy)phenyl group has significant steric bulk due to the ortho-bromo substituent.

Steric Parameters: Quantifying Spatial Bulk

Several parameters have been developed to quantify the steric effect of a substituent, including the Taft steric parameter (Es) and the Charton steric parameter (ν).

• Taft Steric Parameter (Es): This parameter is derived from the rates of acid-catalyzed hydrolysis of esters. A more negative Es value indicates greater steric hindrance[6][7][8][9][10].

• Charton Steric Parameter (ν): This parameter is based on the van der Waals radii of the substituent and is considered a more direct measure of steric bulk.

Table 2: Literature Steric Parameters for Relevant Substituents

Substituent	Taft E_s	Charton ν
-H	1.24	0
-Br	-0.01	0.55
-CH₃	0.00	0.52
-CF₃	-1.16	0.91
-OCH₃	0.69	0.36
2-Bromo-3-(trifluoroethoxy)phenyl	Predicted: Significantly Negative	Predicted: Large

Note: The steric parameters for the entire 2-bromo-3-(trifluoroethoxy)phenyl group are not available and would be highly context-dependent. The values for individual substituents are provided for comparison.

The presence of the bromo-group in the ortho position is the dominant contributor to the steric hindrance of this moiety. The trifluoroethoxy group at the meta position will have a lesser, but still significant, impact on the overall steric profile, particularly concerning its conformational flexibility.

Experimental Determination of Steric Properties: X-ray Crystallography

X-ray crystallography is the gold standard for determining the three-dimensional structure of a molecule in the solid state. This technique provides precise information on bond lengths, bond angles, and dihedral angles, offering a definitive picture of the steric arrangement of the 2-bromo-3-(trifluoroethoxy)phenyl group.

Protocol 2: Structural Elucidation via Single-Crystal X-ray Diffraction

Objective: To determine the precise three-dimensional structure of a molecule containing the 2-bromo-3-(trifluoroethoxy)phenyl group.

Materials:

• A single, high-quality crystal of a compound containing the 2-bromo-3-(trifluoroethoxy)phenyl moiety.

• Single-crystal X-ray diffractometer.

• Cryoprotectant (if data is to be collected at low temperature).

Procedure:

• Crystal Growth: Grow single crystals of a suitable compound (e.g., 2-bromo-3-(trifluoroethoxy)benzoic acid) from an appropriate solvent system. This is often the most challenging step and may require screening of various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting: Select a well-formed, defect-free crystal and mount it on a goniometer head.

• Data Collection:

  • Center the crystal in the X-ray beam of the diffractometer.

  • Collect a series of diffraction images as the crystal is rotated. Data is typically collected at low temperature (e.g., 100 K) to minimize thermal motion of the atoms.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the phase problem to generate an initial electron density map.

  • Build an atomic model into the electron density map.

  • Refine the model against the experimental data to optimize atomic positions, bond lengths, and angles.

• Data Analysis and Visualization:

  • Analyze the final structure to determine key steric parameters, such as the dihedral angle between the phenyl ring and the plane of the substituents.

  • Visualize the structure using software such as Mercury or PyMOL.

Causality Behind Experimental Choices:

• Single Crystal Requirement: X-ray diffraction relies on the constructive interference of X-rays scattered by a highly ordered, repeating array of molecules, which is only present in a single crystal[1][11][12][13][14][15].

• Low-Temperature Data Collection: Collecting data at cryogenic temperatures reduces the thermal vibration of atoms, leading to a sharper diffraction pattern and a more precise final structure.

Diagram 2: Workflow for X-ray Crystallography

Caption: General workflow for determining a molecular structure by X-ray crystallography.

Computational Modeling: A Predictive Approach

In the absence of experimental data, computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool for predicting the electronic and steric properties of molecules.

DFT for Predicting Electronic Properties

DFT calculations can be used to compute various electronic properties, including molecular orbital energies (HOMO and LUMO), electrostatic potential maps, and atomic charges. These calculated properties can be correlated with Hammett constants.

Protocol 3: DFT Calculation of Electronic Properties and Hammett Constant Estimation

Objective: To computationally predict the electronic properties and estimate the Hammett constant of the 2-bromo-3-(trifluoroethoxy)phenyl group.

Software:

• Gaussian, ORCA, or other quantum chemistry software package.

• GaussView, Avogadro, or other molecular visualization software.

Procedure:

• Structure Building: Build the 3D structure of a model compound, such as 2-bromo-3-(trifluoroethoxy)benzoic acid.

• Geometry Optimization: Perform a geometry optimization of the structure using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)). This step finds the lowest energy conformation of the molecule[16][17][18][19].

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to ensure that it is a true minimum on the potential energy surface (i.e., no imaginary frequencies).

• Property Calculation:

  • Calculate the molecular orbitals (HOMO, LUMO) and the molecular electrostatic potential (MEP).

  • Calculate atomic charges using a method such as Natural Bond Orbital (NBO) or Hirshfeld population analysis[20][21][22][23].

• Hammett Constant Estimation:

  • One established method involves calculating the core-electron binding energy (CEBE) shifts of a probe atom (e.g., a fluorine atom in a para-fluoro-substituted analogue) and correlating these shifts with known Hammett constants for a series of substituents. The calculated shift for the 2-bromo-3-(trifluoroethoxy)phenyl group can then be used to predict its Hammett constant[11][24].

  • Alternatively, calculated atomic charges on the atoms of the benzoic acid carboxyl group can be correlated with experimental pKa values or Hammett constants for a training set of molecules. This correlation can then be used to predict the Hammett constant for the target substituent[20][21][22][23].

Causality Behind Computational Choices:

• Choice of Functional and Basis Set: The B3LYP functional with the 6-31G(d,p) basis set is a widely used and well-validated combination for calculations on organic molecules, providing a good balance between accuracy and computational cost.

• Geometry Optimization: It is crucial to start with an optimized geometry, as the calculated electronic properties are highly dependent on the molecular structure.

Diagram 3: Workflow for DFT-based Prediction of Electronic Properties

Caption: A typical workflow for the computational prediction of molecular electronic properties.

Synthesis of a Model Compound: 2-Bromo-3-(trifluoroethoxy)benzoic Acid

To enable the experimental determination of the Hammett constant and to provide a suitable candidate for X-ray crystallography, a model compound must be synthesized. The following is a proposed synthetic route for 2-bromo-3-(trifluoroethoxy)benzoic acid, adapted from known procedures for similar compounds[2][25][26][27].

Scheme 1: Proposed Synthesis of 2-Bromo-3-(trifluoroethoxy)benzoic Acid

This multi-step synthesis would begin with a suitable starting material, such as 3-hydroxy-2-bromobenzoic acid, which would undergo a Williamson ether synthesis with a trifluoroethylating agent, followed by appropriate workup and purification.

Protocol 4: Proposed Synthesis of 2-Bromo-3-(trifluoroethoxy)benzoic Acid

Objective: To synthesize 2-bromo-3-(trifluoroethoxy)benzoic acid for subsequent experimental analysis.

Step 1: Trifluoroethoxylation of a Precursor

• A suitable starting material, such as methyl 2-bromo-3-hydroxybenzoate, would be deprotonated with a base (e.g., sodium hydride) in an aprotic solvent (e.g., DMF or THF).

• The resulting alkoxide would then be reacted with a trifluoroethylating agent, such as 2,2,2-trifluoroethyl triflate or 2-iodo-1,1,1-trifluoroethane, to form the trifluoroethoxy ether.

• The reaction would be monitored by TLC and, upon completion, quenched and worked up to isolate the ester product.

Step 2: Hydrolysis of the Ester

• The methyl ester would then be hydrolyzed to the carboxylic acid using standard conditions, such as treatment with lithium hydroxide in a mixture of THF and water, followed by acidic workup.

• The final product, 2-bromo-3-(trifluoroethoxy)benzoic acid, would be purified by recrystallization or column chromatography.

Characterization: The structure and purity of the synthesized compound would be confirmed by ¹H NMR, ¹³C NMR, mass spectrometry, and melting point analysis.

Spectroscopic Characterization

Spectroscopic techniques provide valuable information about the electronic and structural properties of the 2-bromo-3-(trifluoroethoxy)phenyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR: The chemical shifts of the aromatic protons and carbons are sensitive to the electronic environment of the ring. The electron-withdrawing nature of the bromo and trifluoroethoxy groups will cause the aromatic signals to shift downfield (to higher ppm values) compared to unsubstituted benzene[24][28][29]. The coupling patterns of the aromatic protons can also provide information about the substitution pattern.

• ¹⁹F NMR: The chemical shift of the fluorine nuclei in the trifluoroethoxy group is highly sensitive to the local electronic environment. This makes ¹⁹F NMR a powerful probe for studying conformational changes and intermolecular interactions involving this group[3][4][12].

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the C-Br, C-O, C-F, and aromatic C-H and C=C bonds. The positions of these bands can be subtly influenced by the electronic effects of the substituents.

Conclusion

The 2-bromo-3-(trifluoroethoxy)phenyl group is a strongly electron-withdrawing moiety with significant steric bulk, primarily due to the ortho-bromo substituent. This comprehensive technical guide has provided a detailed analysis of its electronic and steric properties, grounded in the principles of physical organic chemistry. By following the detailed experimental and computational protocols outlined herein, researchers can obtain precise quantitative data for this substituent, enabling its rational application in the design of novel pharmaceuticals and advanced materials. The interplay of the strong inductive effects and the steric hindrance of the 2-bromo-3-(trifluoroethoxy)phenyl group offers a unique tool for fine-tuning molecular properties, and a thorough understanding of these characteristics is the key to unlocking its full potential.

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Protocols & Analytical Methods

Application Notes and Protocols for the Reductive Amination of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde with Secondary Amines

Introduction

The synthesis of tertiary amines is a cornerstone of modern medicinal chemistry and drug development, with these moieties being prevalent in a vast array of pharmacologically active compounds. Reductive amination stands out as one of the most robust and widely utilized methods for the formation of carbon-nitrogen bonds, offering a controlled and efficient route to highly substituted amines.[1] This application note provides a detailed guide to the reductive amination of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde with various secondary amines.

The target aldehyde is a highly functionalized aromatic ring, featuring a sterically demanding ortho-bromo substituent and an electron-withdrawing 3-(2,2,2-trifluoroethoxy) group. Understanding the interplay of these substituents is critical for optimizing reaction conditions and achieving high yields of the desired tertiary amine products. These products serve as valuable intermediates for further chemical elaboration in the synthesis of novel molecular entities.

This document will delve into the mechanistic underpinnings of the reaction, provide detailed, field-tested protocols, and offer insights into the purification and characterization of the resulting products.

Scientific Principles and Mechanistic Overview

Reductive amination is a two-step process that is typically performed in a single pot.[2] The reaction commences with the nucleophilic attack of a secondary amine on the carbonyl carbon of the aldehyde, forming a hemiaminal intermediate. This is followed by the acid-catalyzed elimination of water to generate a thermally stable iminium ion. The subsequent reduction of this iminium ion by a hydride source, most commonly sodium triacetoxyborohydride (NaBH(OAc)₃), yields the final tertiary amine.[3][4]

The choice of sodium triacetoxyborohydride (STAB) as the reducing agent is deliberate and advantageous. Its attenuated reactivity, a consequence of the electron-withdrawing acetoxy groups, renders it selective for the reduction of the iminium ion over the starting aldehyde.[5][6][7] This selectivity is paramount in a one-pot procedure to prevent the wasteful reduction of the aldehyde to the corresponding alcohol.[5]

Influence of Substituents on Reactivity

The electronic nature of the substituents on the benzaldehyde ring plays a crucial role in the reaction kinetics.[8] In the case of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde, both the bromo and the trifluoroethoxy groups are electron-withdrawing. This inductive effect increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the secondary amine.[8][9] This enhanced electrophilicity is expected to facilitate the initial formation of the hemiaminal and, subsequently, the iminium ion.

However, the ortho-bromo group also introduces significant steric hindrance around the carbonyl center. This may temper the rate of nucleophilic attack, necessitating slightly elevated temperatures or longer reaction times to achieve full conversion.

Experimental Protocols

General Protocol for the Reductive Amination of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

This protocol is a general guideline and may require optimization for specific secondary amines.

Materials:

• 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

• Secondary amine (e.g., pyrrolidine, morpholine, N-methylpiperazine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous 1,2-dichloroethane (DCE) or Tetrahydrofuran (THF)[6][7]

• Glacial acetic acid (optional, as a catalyst)[6][7]

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (1.0 eq).

• Solvent and Amine Addition: Dissolve the aldehyde in anhydrous 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) (approximately 0.1-0.2 M concentration). Add the secondary amine (1.1-1.2 eq).

• Iminium Ion Formation: Stir the mixture at room temperature for 20-30 minutes. For less reactive amines, a catalytic amount of glacial acetic acid (0.1 eq) can be added to facilitate iminium ion formation.[5]

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. A mild exotherm may be observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed (typically 2-24 hours). If the reaction is sluggish, the temperature can be gently increased to 40-50 °C.[5]

• Work-up: Upon completion, cool the reaction mixture to room temperature (if heated). Quench the reaction by the slow and careful addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution until gas evolution ceases and the aqueous layer is basic.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude tertiary amine by flash column chromatography on silica gel.

Data Presentation

Table 1: Reaction Parameters and Expected Outcomes

Secondary Amine	Molar Ratio (Amine:Aldehyde)	Reducing Agent	Solvent	Expected Product
Pyrrolidine	1.2 : 1	NaBH(OAc)₃	DCE	1-[2-Bromo-3-(2,2,2-trifluoroethoxy)benzyl]pyrrolidine
Morpholine	1.2 : 1	NaBH(OAc)₃	DCE	4-[2-Bromo-3-(2,2,2-trifluoroethoxy)benzyl]morpholine
N-Methylpiperazine	1.2 : 1	NaBH(OAc)₃	THF	1-[2-Bromo-3-(2,2,2-trifluoroethoxy)benzyl]-4-methylpiperazine

Visualization of the Workflow

Caption: General workflow for the reductive amination.

Safety and Handling Precautions

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This reagent is moisture-sensitive and should be handled under an inert atmosphere.[5] Upon quenching with water or protic solvents, it releases hydrogen gas, which is flammable. Quenching should be performed slowly and carefully in a well-ventilated area.

• 1,2-Dichloroethane (DCE): DCE is a suspected carcinogen and should be handled with extreme care in a fume hood.

• Secondary Amines: Many secondary amines are corrosive and have strong odors. Handle them in a fume hood and wear appropriate PPE.

Purification and Characterization

Purification of the resulting tertiary amines is typically achieved by flash column chromatography on silica gel. Due to the basic nature of the amine products, it is often beneficial to pre-treat the silica gel with a small amount of triethylamine (e.g., 1% in the eluent) to prevent streaking and improve separation. A gradient elution system, starting with a non-polar solvent like hexanes and gradually increasing the polarity with ethyl acetate, is generally effective.

The purified products can be characterized by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the product. The disappearance of the aldehyde proton signal (around 10 ppm) and the appearance of a new singlet or multiplet for the benzylic protons (typically between 3.5 and 4.5 ppm) are indicative of a successful reaction.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the product.

• Infrared (IR) Spectroscopy: The disappearance of the strong C=O stretching band of the aldehyde (around 1700 cm⁻¹) and the presence of C-N stretching bands will support the formation of the amine.

Troubleshooting

• Low or No Conversion:

  • Ensure all reagents and solvents are anhydrous, as moisture will decompose the sodium triacetoxyborohydride.

  • Consider adding a catalytic amount of acetic acid to facilitate iminium ion formation, especially with less nucleophilic amines.

  • Increase the reaction temperature to 40-50 °C or prolong the reaction time.

• Formation of Side Products:

  • The primary side product is often the alcohol resulting from the reduction of the starting aldehyde. This indicates that the reduction of the aldehyde is competing with the reduction of the iminium ion. Ensure that the sodium triacetoxyborohydride is added after allowing sufficient time for iminium ion formation.

• Difficult Purification:

  • If the product is streaking on the TLC plate or column, add a small amount of triethylamine to the eluent system.

Conclusion

The reductive amination of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde with secondary amines using sodium triacetoxyborohydride is an effective and reliable method for the synthesis of the corresponding tertiary amines. The electron-withdrawing nature of the substituents on the aromatic ring facilitates the reaction, although steric hindrance from the ortho-bromo group may necessitate optimized reaction conditions. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully synthesize these valuable chemical intermediates.

References

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• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Yadav, J. S., et al. (2023). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. Journal of Chemical Sciences, 135(1), 50. [Link]

• Zeynizadeh, B., & Rahmani, S. (2006). Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin. Journal of the Mexican Chemical Society, 50(4), 177-181. [Link]

• Saxena, G., Chaudhary, A., Naqvi, A., Khan, S., & Seth, D. S. (2008). Synthesis, Characterization and Study of Potential Reactions of Tertiary Amino Aldehydes. Oriental Journal of Chemistry, 24(1). [Link]

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• Patil, S., et al. (2023). One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. Synthetic Communications, 53(15), 1548-1560. [Link]

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Application Notes &amp; Protocols: Ortho-Lithiation Strategies for 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

Abstract and Scope

This technical guide provides an in-depth analysis and detailed protocols for the selective functionalization of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. The unique substitution pattern of this substrate presents a compelling challenge in synthetic chemistry, offering multiple potential pathways for lithiation. This document explores two primary strategies: Directed ortho-Metalation (DoM) targeting C-H activation and the competitive Halogen-Metal Exchange . We dissect the underlying mechanistic principles, provide validated, step-by-step protocols, and offer expert insights into reaction optimization and troubleshooting. The methodologies described herein are designed for researchers, medicinal chemists, and process development scientists seeking to leverage this versatile building block for the synthesis of complex, polysubstituted aromatic compounds.

Strategic Analysis of the Substrate

The successful functionalization of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde via organolithium chemistry hinges on understanding the interplay between its three key functional groups. The choice of strategy and reaction conditions will dictate the regiochemical outcome by favoring one pathway over others.

• The Aldehyde Group: The formyl group is highly electrophilic and will readily undergo nucleophilic attack by organolithium reagents.[1] Therefore, direct lithiation is not feasible. An effective strategy involves the in situ protection of the aldehyde, converting it into a temporary directing group that is stable under the strongly basic conditions. The α-amino alkoxide strategy is particularly effective for this purpose.[1]

• The Trifluoroethoxy Group (-OCH₂CF₃): This moiety is intended to function as the primary Directed Metalation Group (DMG). The oxygen atom acts as a Lewis base, coordinating to the lithium cation of the organolithium base.[2][3] This coordination, known as a complex-induced proximity effect (CIPE), increases the kinetic acidity of the adjacent C4 proton, guiding deprotonation to the ortho position.[4][5] The strong electron-withdrawing nature of the trifluoromethyl group further enhances the acidity of this proton.

• The Bromo Group: The C-Br bond presents a competing reaction pathway: halogen-metal exchange. This reaction is often kinetically faster than C-H deprotonation, particularly with alkyllithiums like n-BuLi or t-BuLi at low temperatures.[6] This pathway generates the same 2-lithio aryllithium species that would result from a hypothetical lithiation ortho to the bromine, not the DoM product.

This intricate balance necessitates careful selection of the organolithium reagent and reaction conditions to achieve the desired regioselectivity.

Caption: Logical analysis of the reactive sites on the substrate.

Core Methodologies and Protocols

We present two distinct protocols based on the desired aryllithium intermediate. Strictly anhydrous conditions and an inert atmosphere (Argon or Nitrogen) are critical for success. [7]

Strategy 1: Directed ortho-Metalation at C4

This strategy aims to deprotonate the C-H bond ortho to the trifluoroethoxy directing group. To achieve this while avoiding competing pathways, we employ a strong, non-nucleophilic amide base (LDA) and an in situ aldehyde protection method.

3.1.1. Mechanistic Rationale

Lithium diisopropylamide (LDA) is a sterically hindered, powerful base that is less prone to nucleophilic addition or halogen-metal exchange compared to alkyllithiums.[6][8] The protocol begins with the reaction of the aldehyde with lithiated N,N'-dimethylethylenediamine to form a lithium α-amino alkoxide. This intermediate serves two roles: it protects the aldehyde from nucleophilic attack and acts as a potent DMG, working in concert with the trifluoroethoxy group to direct LDA to the C4 position.

Caption: Workflow for C4-functionalization via DoM.

3.1.2. Detailed Experimental Protocol

• Preparation of LDA: To a flame-dried, argon-purged flask containing anhydrous tetrahydrofuran (THF, 0.4 M) and diisopropylamine (1.1 equiv), add n-BuLi (1.05 equiv) dropwise at -78 °C. Stir the resulting solution for 30 minutes at -78 °C before use.

• In Situ Protection: In a separate, flame-dried, argon-purged flask, dissolve N,N'-dimethylethylenediamine (1.2 equiv) in anhydrous THF (0.2 M). Cool the solution to -78 °C and add n-BuLi (1.2 equiv) dropwise. Stir for 20 minutes.

• Substrate Addition: To the solution from step 2, add a solution of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (1.0 equiv) in anhydrous THF dropwise at -78 °C. Stir for 30 minutes to ensure complete formation of the α-amino alkoxide intermediate.

• ortho-Lithiation: Transfer the freshly prepared LDA solution (1.2 equiv) from step 1 via cannula into the reaction flask containing the protected substrate at -78 °C. Stir the mixture for 2 hours at this temperature.

• Electrophilic Quench: Add the desired electrophile (1.3-1.5 equiv, e.g., DMF, MeI, I₂) dropwise at -78 °C. Allow the reaction to stir for an additional 2 hours at -78 °C, then warm slowly to room temperature overnight.

• Work-up and Isolation: Quench the reaction by slowly adding a saturated aqueous NH₄Cl solution. Acidify the aqueous layer with 2M HCl to hydrolyze the imine and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography.[1]

Strategy 2: Halogen-Metal Exchange at C2

This protocol is the more conventional and often higher-yielding approach for generating an aryllithium at the C2 position, directly replacing the bromine atom. It leverages the high kinetic rate of Li-Br exchange.

3.2.1. Mechanistic Rationale

The exchange of a halogen (especially bromine or iodine) for lithium using alkyllithium reagents is a rapid and efficient process at low temperatures.[6] sec-Butyllithium or tert-butyllithium are often more effective than n-butyllithium for this purpose.[8][9] The aldehyde must still be protected in situ to prevent nucleophilic addition by the alkyllithium reagent used for the exchange and by the subsequently formed aryllithium species.

3.2.2. Detailed Experimental Protocol

• In Situ Protection: In a flame-dried, argon-purged flask, dissolve N,N'-dimethylethylenediamine (1.2 equiv) in anhydrous THF (0.2 M). Cool the solution to -78 °C and add n-BuLi (1.2 equiv) dropwise. Stir for 20 minutes.

• Substrate Addition: To the solution from step 1, add a solution of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (1.0 equiv) in anhydrous THF dropwise at -78 °C. Stir for 30 minutes.

• Halogen-Metal Exchange: Add sec-butyllithium (s-BuLi, 1.2 equiv) dropwise to the reaction mixture at -78 °C. A color change is often observed. Stir the reaction for 1 hour at -78 °C.

• Electrophilic Quench: Add the desired electrophile (1.3-1.5 equiv) dropwise at -78 °C. Allow the reaction to stir for an additional 2 hours at -78 °C, then warm slowly to room temperature overnight.

• Work-up and Isolation: Follow the same work-up and purification procedure as described in section 3.1.2.

Application Notes and Technical Insights

Reagent and Condition Selection

The choice of organolithium base is the most critical parameter for controlling the regioselectivity of the reaction. The following table summarizes the expected outcomes.

Reagent	Primary Pathway	Rationale & Notes
LDA	C-H Deprotonation (DoM)	Sterically hindered, non-nucleophilic base. Minimizes Li-Br exchange and aldehyde addition. The preferred reagent for targeting C4.[6]
n-BuLi	Competitive	Can act as a base (DoM) or participate in Li-Br exchange. Often leads to mixtures unless conditions are finely tuned. Strong nucleophile.[4][6]
s-BuLi	Li-Br Exchange	More basic and slightly less nucleophilic than n-BuLi. Strongly favors halogen-metal exchange over deprotonation.[9]
t-BuLi	Li-Br Exchange	Highly reactive and strongly favors halogen-metal exchange. Often requires 2 equivalents for clean conversion.[10]

The Role of TMEDA

N,N,N',N'-tetramethylethylenediamine (TMEDA) is a common additive in lithiation reactions. It is a bidentate chelating ligand for lithium, breaking down the oligomeric aggregates of organolithium reagents in solution.[3][11] This deaggregation increases the monomeric character and effective basicity of the reagent, often accelerating the rate of deprotonation.[12] For the DoM strategy (3.1), addition of TMEDA (1.2 equiv) along with the LDA can lead to shorter reaction times and improved yields.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive organolithium reagent.2. Presence of water or oxygen in the system.3. Insufficient reaction time or temperature too low.	1. Titrate the organolithium solution before use.2. Ensure all glassware is flame-dried and the system is under a positive pressure of inert gas. Use freshly distilled, anhydrous solvents.3. Increase reaction time or allow the reaction to warm slightly (e.g., to -60 °C) for a short period.
Mixture of Regioisomers	1. Using n-BuLi, which allows both pathways to compete.2. Temperature allowed to rise, changing reaction kinetics.	1. For C4 selectivity, switch to LDA. For C2 selectivity, switch to s-BuLi or t-BuLi.2. Maintain strict temperature control at -78 °C using a cryo-cool or a dry ice/acetone bath.
Product from Aldehyde Addition	1. Incomplete in situ protection.2. Using a highly nucleophilic base like n-BuLi.	1. Ensure stoichiometric amounts of the diamine and n-BuLi are used for protection and allow sufficient time for it to complete.2. Use LDA for DoM, which is minimally nucleophilic.
Formation of Benzyne/Side Products	Aryllithium intermediate is unstable at higher temperatures.[13]	Maintain temperature at -78 °C throughout the lithiation and quench steps. Quench the reaction at low temperature before warming.

Conclusion

The functionalization of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde is a prime example of modern organolithium chemistry, where subtle changes in reagents and conditions can provide exquisite control over regiochemistry. By employing a sterically hindered base like LDA in conjunction with an in situ protection strategy, chemists can achieve selective C-H activation ortho to the powerful trifluoroethoxy directing group. Alternatively, leveraging the rapid kinetics of halogen-metal exchange with sec-butyllithium provides a robust and high-yielding route to the corresponding C2-functionalized product. These detailed protocols and application notes serve as a comprehensive guide for researchers to effectively utilize this valuable synthetic intermediate.

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• Kumar, V., & Kumar, N. (n.d.). Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. MDPI. Retrieved from [Link]

• ResearchGate. (2014, August 20). Which one is the best reagent for the lithiation of 3-bromothiophene, n-BuLi, t-BuLi, LDA and why?. Retrieved from [Link]

• Nishikata, T., et al. (2024, August 12). Aryl Silyl Ethers Enable Preferential Ar−O bond Cleavage in Reductive Generation of Aryllithium Species. PMC. Retrieved from [Link]

• Liu, B., et al. (2017, January 18). Diverse ortho-C(sp2)-H Functionalization of Benzaldehydes Using Transient Directing Groups. PubMed. Retrieved from [Link]

• ResearchGate. (2015, August 19). Am I overlooking something in n-BuLi reactions?. Retrieved from [Link]

• Extance, A. (2022, November 24). Why do ortho lithiation reactions require a huge excess of butyllithium?. Chemistry World. Retrieved from [Link]

• Bailey, W. F., et al. (2020, May 15). Optimization of Organolithium Reactions. Organic Process Research & Development. Retrieved from [Link]

• Narasimhan, N. S., & Gokhale, S. M. (n.d.). Organo-lithiation and halogen metal exchange reactions in organic synthesis-an anomolous aromatic substitution via halogen-metal. Indian Academy of Sciences. Retrieved from [Link]

• Vapourtec. (n.d.). Lithiation. Retrieved from [Link]

• Reddit. (2019, October 13). Is there a difference between n-BuLi and sec-BuLi when it comes to lithiation?. Retrieved from [Link]

• ResearchGate. (n.d.). Application of the ortho‐lithiation‐cyclization strategy to N‐benzyl‐and N‐phenethylamine derivatives. Retrieved from [Link]

• De, A., & Pal, C. (n.d.). Certain applications of heteroatom directed ortho-metalation in sulfur heterocycles. Semantic Scholar. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Cross-Coupling of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing low yields when attempting palladium-catalyzed cross-couplings (such as the Suzuki-Miyaura reaction) on highly functionalized scaffolds.

Coupling 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde presents a "perfect storm" of mechanistic challenges:

• Extreme Steric Hindrance: The reactive C-Br bond at position 2 is flanked by an aldehyde at position 1 and a bulky trifluoroethoxy group at position 3. This di-ortho substitution severely restricts the oxidative addition of the palladium catalyst.

• Chemoselectivity & Base Sensitivity: The C1 aldehyde is highly susceptible to base-catalyzed side reactions (e.g., Cannizzaro disproportionation or aldol condensation).

• Electronic Deactivation: The strongly electron-withdrawing -OCH₂CF₃ group alters the electron density of the aromatic ring, which can accelerate protodehalogenation if transmetalation is too slow.

Below is our comprehensive troubleshooting guide, designed to help you navigate these bottlenecks using self-validating protocols and field-proven causality.

Mechanistic Pathway & Structural Bottlenecks

To optimize this reaction, we must first understand where the catalytic cycle fails. Standard catalyst systems like Pd(PPh₃)₄ or Pd(dppf)Cl₂ typically stall at the oxidative addition or transmetalation steps due to the sheer steric bulk of the di-ortho substituents.

Fig 1: Catalytic cycle highlighting steric and electronic bottlenecks in the cross-coupling.

Troubleshooting Guide & FAQs

Fig 2: Diagnostic logic tree for troubleshooting low yields in hindered aryl bromide couplings.

Q1: My reaction stalls at <10% conversion, and I recover mostly unreacted 2-bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. What is wrong? A: You are experiencing a failure at the oxidative addition step. The di-ortho steric bulk prevents standard planar or bidentate ligands from accommodating the substrate. Solution: Switch to Buchwald-type dialkylbiaryl phosphines, specifically SPhos or BrettPhos . The unique structure of these ligands provides steric pressure that promotes the formation of a highly reactive, monoligated L₁Pd(0) species capable of inserting into extremely hindered C-Br bonds1[1].

Q2: The starting material is consumed, but my yield is low, and I see multiple polar baseline spots on TLC. Why? A: Your base is too strong. Aldehydes are highly sensitive to strong bases (like NaOH, KOH, or NaOtBu), which trigger Cannizzaro disproportionation or aldol condensations with other enolizable species in the matrix. Solution: Use mild, anhydrous bases. Anhydrous K₃PO₄ is basic enough to activate the boronic acid for transmetalation but mild enough to leave the C1 aldehyde completely intact2[2].

Q3: I am observing significant amounts of 3-(2,2,2-trifluoroethoxy)benzaldehyde (protodehalogenation) in my LCMS. How do I stop this? A: Protodehalogenation competes with transmetalation. Because the di-ortho bulk slows transmetalation down, the Pd(II) intermediate has more time to react with trace water or undergo β-hydride elimination (if aliphatic alcohols are present). Solution: Ensure strict anhydrous conditions (use anhydrous 1,4-dioxane or toluene) and increase the equivalents of your arylboronic acid to 1.5 - 2.0 to force transmetalation over side reactions.

Quantitative Data Presentation

The table below summarizes the expected outcomes of various Ligand/Base combinations based on literature precedents for sterically hindered, aldehyde-bearing aryl bromides3[3].

Ligand System	Base	Solvent	Temp (°C)	Expected Yield	Primary Failure Mode
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	<10%	Failed oxidative addition (steric hindrance)
Pd(dppf)Cl₂	NaOH	Dioxane/H₂O	90	<20%	Aldehyde degradation (Cannizzaro/Aldol)
Pd₂(dba)₃ / SPhos	K₃PO₄ (anhydrous)	Toluene	100	85-95%	None (Optimized conditions)
Pd(OAc)₂ / BrettPhos	Cs₂CO₃	1,4-Dioxane	90	80-90%	None (Highly effective for hindered substrates)

Self-Validating Experimental Protocol

This step-by-step methodology is designed to be self-validating, meaning you can verify the success of the reaction at critical checkpoints without waiting for the final isolation.

Reagents

• 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde: 1.0 mmol (1.0 equiv)

• Arylboronic acid: 1.5 mmol (1.5 equiv)

• Pd₂(dba)₃: 0.02 mmol (2 mol%)

• SPhos: 0.08 mmol (8 mol%)

• K₃PO₄ (anhydrous, finely milled): 2.0 mmol (2.0 equiv)

• Anhydrous Toluene: 4.0 mL

Step-by-Step Procedure

• Preparation of the Pre-Catalyst Complex: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd₂(dba)₃ and SPhos. Add 2 mL of anhydrous toluene and stir for 15 minutes at room temperature.

  • Causality: Pre-mixing allows the formation of the highly active L₁Pd(0) species before introducing the sterically hindered substrate.

  • Validation Checkpoint: The solution should transition from a deep purple/black suspension (Pd₂(dba)₃) to a clear reddish-orange hue, indicating successful ligand coordination.

• Substrate and Base Addition: To the active catalyst solution, add 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde, the desired arylboronic acid, and the finely milled anhydrous K₃PO₄. Rinse the sides of the flask with the remaining 2 mL of toluene.

  • Causality: Anhydrous K₃PO₄ is basic enough to activate the boronic acid for transmetalation but mild enough to prevent base-catalyzed degradation of the C1 aldehyde.

• Reaction Execution: Seal the flask, purge with argon, and heat to 95–100 °C for 12 hours.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). The starting material (highly UV active, stains bright orange with 2,4-DNPH due to the aldehyde) should disappear, replaced by a new, less polar spot.

• Workup and Isolation: Cool the reaction mixture to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove palladium black and phosphate salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

• Analytical Self-Validation:

  • ¹H NMR (CDCl₃): Confirm the presence of the aldehyde proton at ~10.3 ppm (s, 1H). The retention of this peak confirms the aldehyde survived the basic coupling conditions.

  • ¹⁹F NMR: Confirm the presence of the -CF₃ signal at approximately -74.0 ppm (t, J = 8.5 Hz).

References

• Source: ACS Publications (Journal of Chemical Education)
• Source: ACS Publications (Journal of the American Chemical Society)
• Structure-Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings Source: ChemRxiv / PMC - NIH URL

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde Condensations

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the condensation reactions of highly substituted benzaldehydes. Working with 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde presents a unique intersection of electronic activation and severe steric repression. While this molecule is a highly sought-after building block in drug development, standard condensation protocols (e.g., Knoevenagel, reductive amination, Wittig) frequently stall.

This guide provides causal troubleshooting, optimized protocols, and mechanistic insights to bypass these kinetic and thermodynamic barriers.

Part 1: Mechanistic FAQs (Understanding the Clash)

Q1: Why do standard condensation reactions fail with this specific substrate? A1: The failure is primarily kinetic. The ortho-bromo substituent physically obstructs the Bürgi-Dunitz trajectory of incoming nucleophiles, acting as a massive steric shield1[1]. Furthermore, the bulky 2,2,2-trifluoroethoxy group at the meta position restricts the rotational degrees of freedom of the bromine atom. This effectively locks the aromatic ring into a conformation that maximizes the steric shielding of the carbonyl carbon, preventing the formation of the tetrahedral intermediate2[2].

Q2: Does the 2,2,2-trifluoroethoxy group provide any electronic advantage? A2: Yes. The highly electronegative CF3 moiety exerts a strong inductive electron-withdrawing effect (-I). This increases the partial positive charge on the carbonyl carbon, making it thermodynamically more electrophilic. If the steric barrier can be bypassed using Lewis acid catalysis, this inherent electronic activation facilitates rapid nucleophilic addition 3[3].

Part 2: Troubleshooting Guide

Issue 1: Unreacted Starting Material Recovered (Kinetic Stall)

• Potential Cause: Mild organic bases (e.g., piperidine at room temperature) cannot drive the nucleophile into the sterically congested electrophilic center. The activation energy required to bypass the ortho-halogen is simply too high.

• Causal Solution: Switch to a Lewis acid-catalyzed approach or utilize microwave irradiation. Microwave heating (e.g., 120 °C) provides the rapid thermal energy required to overcome the high activation barrier 4[4]. Alternatively, utilizing water as a solvent at elevated temperatures has been shown to enhance the nucleophilicity of active methylenes via hydrogen-bonding networks, bypassing the need for complex catalysts5[5].

Issue 2: Reaction Stalls at the Tetrahedral Intermediate (No Dehydration)

• Potential Cause: Condensation inherently requires the elimination of water. The bulky ortho-bromo and meta-alkoxy groups prevent the tetrahedral intermediate from adopting the anti-periplanar conformation required for E2-type elimination.

• Causal Solution: Force the thermodynamic equilibrium by azeotropic water removal. Utilizing a Dean-Stark apparatus with toluene continuously removes the water byproduct, driving the reaction forward via Le Chatelier's principle1[1].

Part 3: Mechanistic & Workflow Visualizations

Workflow for overcoming steric hindrance in ortho-bromo benzaldehyde condensations.

Mechanistic pathway of Lewis acid-activated condensation in sterically hindered benzaldehydes.

Part 4: Optimized Experimental Protocols

Protocol A: Lewis Acid-Mediated Imine Condensation (For Bulky Amines)

This protocol utilizes Titanium(IV) chloride (TiCl4) to coordinate with the carbonyl oxygen, drastically lowering the LUMO energy and permitting attack by sterically hindered nucleophiles6[6].

• Preparation: Flame-dry a 50 mL Schlenk flask under an inert argon atmosphere to prevent premature hydrolysis of the moisture-sensitive Lewis acid.

• Solvation: Dissolve 1.0 mmol of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde and 1.2 mmol of the target primary amine in 10 mL of anhydrous dichloromethane (DCM).

• Thermal Control: Cool the reaction mixture to 0 °C using an ice bath to control the exothermic coordination step.

• Activation: Dropwise, add 0.55 mmol of Titanium(IV) chloride (TiCl4) (0.55 equivalents are used as one TiCl4 molecule can coordinate two water molecules generated during condensation).

• Neutralization: Add 3.0 mmol of a non-nucleophilic base (e.g., Triethylamine or DIPEA) to neutralize the generated HCl.

• Reflux: Remove the ice bath and reflux the mixture at 40 °C for 12 hours.

  • Self-Validation Check: The reaction mixture will transition from a clear solution to a turbid suspension as TiO2 precipitates. This visual cue confirms the consumption of the Lewis acid and the successful progression of the dehydration step.

• Workup: Quench with saturated aqueous NaHCO3, extract with DCM, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Protocol B: Microwave-Assisted Knoevenagel Condensation

Utilizes rapid thermal shock to bypass kinetic barriers without the need for harsh Lewis acids4[4].

• Assembly: In a 10 mL microwave-safe vial, combine 1.0 mmol of the benzaldehyde, 1.1 mmol of the active methylene (e.g., malononitrile), and 0.1 mmol of piperidine.

• Solvent Addition: Add 2 mL of absolute ethanol.

• Irradiation: Seal the vial and subject it to microwave irradiation at 120 °C for 15 minutes.

  • Self-Validation Check: Upon cooling to room temperature, the highly conjugated benzylidene malononitrile product should spontaneously crystallize from the solvent mixture, indicating successful conversion.

• Isolation: Filter the precipitate, wash with ice-cold ethanol, and dry under a high vacuum.

Part 5: Quantitative Data Summary

The following table synthesizes the expected outcomes when applying different condensation strategies to 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde:

Condensation Type	Conditions	Time	Conversion (%)	Primary Issue Overcome
Knoevenagel (Standard)	Piperidine, EtOH, RT	24 h	< 15%	Fails due to kinetic stall & steric clash
Knoevenagel (Microwave)	Piperidine, EtOH, 120 °C (MW)	15 min	> 90%	Overcomes thermal activation barrier
Imine (Standard)	Toluene, Dean-Stark, Reflux	48 h	40%	Incomplete dehydration
Imine (Lewis Acid)	TiCl4, Et3N, DCM, 40 °C	12 h	85%	Lowers LUMO, forces dehydration

References

• Managing steric hindrance in reactions with 2-Chloro-4-(diethylamino)benzaldehyde - Benchchem -
• Overcoming steric hindrance in Pentamethylbenzaldehyde reactions - Benchchem -
• Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry -
• Utilizing the Imine Condensation in Organic Chemistry Teaching Laboratories to Reinforce Steric Effects...
• Tandem Deacetalization–Knoevenagel Condensation Reactions for the Synthesis of Benzylidene Malononitrile Using Ruthenium(II) Cymene Complexes - Inorganic Chemistry -
• Updating the Benzoin Condensation of Benzaldehyde Using Microwave-Assisted Organic Synthesis and N-Heterocyclic Carbene Catalysis - Journal of Chemical Educ

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Minimizing side reactions during 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde reductive amination

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic challenges associated with the reductive amination of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde .

Due to the unique electronic environment of this substrate—combining a labile aryl bromide with an electron-withdrawing trifluoroethoxy group—standard reductive amination protocols often fail, leading to a complex mixture of side products. This guide breaks down the causality behind these failures and provides field-proven, self-validating methodologies to ensure high-yield, selective amine synthesis.

Reaction Workflow & Competing Pathways

To troubleshoot effectively, we must first map the desired chemical trajectory against the competing side reactions.

Reductive amination pathways and common side reactions for halogenated benzaldehydes.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why am I observing significant debromination (loss of the 2-bromo group) during my reaction?

Causality: The C–Br bond in your substrate is highly susceptible to oxidative addition. If your protocol utilizes catalytic hydrogenation (e.g., H2​ with Pd/C, Raney Nickel, or Cobalt catalysts), hydrodehalogenation becomes a dominant competing pathway, reducing the aryl halide to a simple arene[1]. Solution: You must eliminate transition metals from your workflow. Transition to a mild, metal-free hydride donor. Sodium triacetoxyborohydride (NaBH(OAc)3, often abbreviated as STAB) is the gold standard for this transformation, as it operates via direct hydride transfer without activating the aryl-halide bond[2].

Q2: My LC-MS shows a large peak corresponding to 2-bromo-3-(2,2,2-trifluoroethoxy)benzyl alcohol. How do I prevent direct aldehyde reduction?

Causality: Direct reduction occurs when the reducing agent attacks the highly electrophilic carbonyl carbon faster than the amine can condense to form the imine. Strong reductants like sodium borohydride ( NaBH4​ ) lack the chemoselectivity required to distinguish between the starting aldehyde and the intermediate iminium ion[3]. Solution: Utilize NaBH(OAc)3. The electron-withdrawing acetoxy groups heavily stabilize the boron-hydrogen bond, making it a remarkably mild reducing agent. It selectively targets the protonated, highly electrophilic iminium ion while leaving the neutral aldehyde untouched[4].

Q3: When reacting the aldehyde with a primary amine, I am recovering tertiary amine byproducts. How is over-alkylation controlled?

Causality: The secondary amine product is sterically and electronically more nucleophilic than the starting primary amine. If unreacted aldehyde and active reductant are still present in the matrix, the secondary amine will undergo a rapid second reductive amination, yielding an undesired tertiary amine (dialkylation)[3]. Solution: Employ a stepwise (indirect) reductive amination protocol. Force the imine condensation to absolute completion before introducing any reducing agent[2].

Q4: Can I use Methanol as a solvent for this reaction?

Causality: While methanol is a common solvent for imine formation, the highly electron-withdrawing 2,2,2-trifluoroethoxy group on your substrate significantly increases the electrophilicity of the formyl carbon. In alcoholic solvents, this can lead to the rapid formation of stable dimethyl acetals, sequestering your starting material. Solution: Switch to 1,2-dichloroethane (DCE). DCE is the empirically preferred solvent for NaBH(OAc)3-mediated aminations, offering superior reaction kinetics and preventing alcohol-induced side reactions[5][6].

Quantitative Reagent Selection Data

To optimize your reaction, consult the following matrix comparing common reducing agents against the specific vulnerabilities of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde.

Reducing Agent	Imine Reduction Rate	Aldehyde Reduction Rate	Debromination Risk	Over-alkylation Risk	Scientific Recommendation
NaBH4​	Fast	Very Fast	Low	High	Not Recommended: Causes massive direct reduction to benzyl alcohol[3].
NaBH3​CN	Fast	Slow	Low	Moderate	Viable: Selective, but generates highly toxic HCN byproducts during workup.
NaBH(OAc)3​	Very Fast	Very Slow	Low	Low	Optimal: Highly selective, mild, and preserves the aryl bromide.
H2​ Pd/C	Fast	Slow	Critical	Moderate	Avoid: Leads to rapid, irreversible hydrodehalogenation[1].

Self-Validating Experimental Protocol: Stepwise Reductive Amination

To guarantee reproducibility and eliminate the side reactions discussed above, execute the following stepwise protocol. This method integrates In-Process Controls (IPCs) to create a self-validating system, ensuring you do not proceed to the reduction phase until the system is chemically primed.

Objective: Synthesize the target secondary amine while strictly suppressing benzyl alcohol formation, debromination, and dialkylation.

Step 1: Imine Pre-formation (Condensation)

• In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 2-bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (1.00 equivalent) and the desired primary amine (1.05 equivalents) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration. Causality: The slight excess of amine drives the equilibrium forward, while anhydrous DCE prevents acetal formation and serves as the optimal dielectric medium for the subsequent hydride transfer[6].

Step 2: Water Scavenging & Self-Validation

• Add anhydrous MgSO4​ (2.0 equivalents) or activated 4Å molecular sieves to the stirring solution to sequester the water generated during condensation.

• Stir at room temperature ( 20−25∘C ) for 2 to 4 hours.

• CRITICAL IPC (Self-Validation): Pull a 10 µL aliquot, dilute in acetonitrile, and analyze via LC-MS or TLC. Do not proceed to Step 3 until the aldehyde peak is ≤2% . Causality: Verifying the total consumption of the aldehyde guarantees that direct reduction to the benzyl alcohol side-product is chemically impossible once the reductant is added.

Step 3: Selective Reduction

• Cool the reaction mixture to 0∘C using an ice bath.

• Add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 equivalents) portion-wise over 10 minutes. Causality: Portion-wise addition controls the exotherm. The mild nature of STAB ensures the C–Br bond remains fully intact while selectively reducing the pre-formed iminium ion.

Step 4: Reaction Completion & Workup

• Remove the ice bath, allowing the mixture to warm to room temperature. Stir for an additional 2 to 12 hours (monitor via LC-MS for the disappearance of the imine mass).

• Quench the reaction safely by slowly adding saturated aqueous NaHCO3​ (gas evolution will occur).

• Extract the aqueous layer with Dichloromethane (DCM) three times.

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the pure secondary amine.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1". The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Organic Chemistry Portal. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". Organic Chemistry Portal. Available at:[Link]

• Organic Chemistry Portal. "Sodium triacetoxyborohydride". Organic Chemistry Portal. Available at:[Link]

• Abdel-Magid, A. F. et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1)". PubMed. Available at:[Link]

• Asano, J. (2017). "Reductive Amination, and How It Works". Master Organic Chemistry. Available at:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Sodium triacetoxyborohydride [organic-chemistry.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC method development for 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde purity determination

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I have designed this knowledge base specifically for researchers and drug development professionals working with 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde .

Because this molecule features a highly hydrophobic trifluoroethoxy group, a heavy bromine atom, and a reactive carbonyl center, standard platform HPLC methods often fail. This guide bypasses generic advice, focusing instead on the chemical causality behind method development, self-validating protocols, and targeted troubleshooting.

Section 1: Molecular Profiling & Chromatographic Rationale

To develop a robust purity assay, we must first deconstruct the analyte's chemical behavior in a liquid chromatography environment:

• The Reactive Carbonyl (Aldehyde) Core: Aldehydes are highly susceptible to autoxidation in the presence of ambient dissolved oxygen, rapidly degrading into their corresponding carboxylic acids[1][2]. In reversed-phase HPLC, this creates a prominent, polar pre-peak (2-bromo-3-(2,2,2-trifluoroethoxy)benzoic acid).

• Lipophilicity & Steric Bulk: The combination of a trifluoroethoxy group and a bromine atom drastically increases the molecule's hydrophobicity. A high percentage of organic modifier (Acetonitrile) is required to elute the compound efficiently.

• Electrostatic Polarizability: The electronegative fluorine and bromine atoms, combined with the polarized carbonyl oxygen, can undergo secondary electrostatic interactions with ionized residual silanols ( Si−O− ) on the silica stationary phase. This is the primary chemical mechanism behind severe peak tailing[3][4]. To neutralize this, the mobile phase pH must be driven below 3.0 to fully protonate the silanols ( Si−OH )[5][6].

Section 2: Validated Analytical Methodology

The following protocol is engineered as a self-validating system. By incorporating strict system suitability criteria, the method inherently proves its own resolving power and stability before any sample data is accepted.

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Rationale
Column	Endcapped C18 (150 mm × 4.6 mm, 3.5 µm)	Endcapping minimizes residual silanol exposure[7].
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	Buffers pH to ~2.0, suppressing silanol ionization[6].
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile provides sharper peaks for aromatic halogens.
Flow Rate	1.0 mL/min	Standard optimal linear velocity for 4.6 mm I.D. columns.
Column Temp	30 °C	Stabilizes retention times against ambient fluctuations[8].
Detection	UV at 254 nm	Targets the conjugated π -system of the benzaldehyde ring.
Injection Vol	5 µL	Prevents column mass overload.

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Phase
0.0	70	30	Initial Hold / Void Volume
15.0	10	90	Elution of main peak and lipophilic impurities
18.0	10	90	Column Wash
18.1	70	30	Return to initial conditions
25.0	70	30	Re-equilibration (10 Column Volumes)

Table 3: System Suitability Specifications

Parameter	Acceptance Criteria	Diagnostic Value
Resolution ( Rs​ )	≥2.0	Ensures baseline separation from 2-bromo-3-hydroxybenzaldehyde.
Tailing Factor ( Tf​ )	≤1.5	Validates that secondary silanol interactions are suppressed.
%RSD of Area	≤1.0% (n=5)	Confirms sample stability and autosampler precision.
%RSD of RT	≤0.5% (n=5)	Confirms pump proportioning accuracy and column equilibration.

Section 3: Interactive Troubleshooting Guide (FAQ)

Q1: I am observing a growing pre-peak that increases in area over the course of a long sequence. What is the mechanism, and how do I fix it? Causality: You are observing real-time degradation. Aldehydes undergo rapid, transition-metal-catalyzed or photo-catalyzed autoxidation to carboxylic acids when exposed to ambient dissolved oxygen in aqueous/organic diluents[2]. Because the resulting benzoic acid derivative is more polar, it elutes earlier than the parent aldehyde. Self-Validating Fix: Execute the Sample Stability & Oxidation Verification Assay (detailed below) to prove the degradation pathway and validate your sample preparation workflow[9].

Step-by-Step Methodology: Sample Stability & Oxidation Verification Assay

• Diluent Preparation: Degas HPLC-grade Acetonitrile using ultrasonication for 10 minutes. Purge the solvent with a gentle stream of high-purity Nitrogen ( N2​ ) gas for 5 minutes to displace dissolved oxygen.

• Standard Preparation: Accurately weigh 10.0 mg of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde into a 10 mL volumetric flask.

• Dissolution: Dissolve the standard in 5 mL of the degassed diluent. Sonicate for 2 minutes to ensure complete dissolution.

• Volume Make-up: Make up to the mark with the degassed diluent and mix well (Final concentration: 1.0 mg/mL).

• Aliquotting: Transfer 1 mL aliquots into two separate sets of HPLC vials:

  • Set A (Control): Amber glass vials, sealed immediately with PTFE-lined septa to block UV light and oxygen.

  • Set B (Stressed): Clear glass vials, left uncapped under ambient laboratory light for 2 hours before sealing.

• Time-Course Analysis: Inject samples from both sets at T=0, 4, 8, and 24 hours.

• Data Evaluation: Monitor the relative area percent of the pre-peak. Set A should show < 0.5% growth over 24 hours, validating that the nitrogen purge and amber vials successfully halted the oxidation cascade.

Q2: The main peak exhibits severe tailing (USP Tailing Factor > 1.8). How can I correct this? Causality: Peak tailing in halogenated aromatic compounds is almost exclusively driven by secondary interactions between the polarized functional groups of the analyte and ionized residual silanols ( Si−O− ) on the stationary phase[3][6]. Self-Validating Fix: Lower the mobile phase pH to ≤3.0 using an acidic modifier like 0.1% TFA. This forces the silanols into their neutral, protonated state ( Si−OH ), eliminating the electrostatic attraction[5][7]. Verify the fix by injecting a system suitability standard; the tailing factor must drop below 1.5.

Q3: I am experiencing retention time drift for the main peak across a 50-sample sequence. Causality: This is typically caused by either the selective evaporation of the organic modifier in the mobile phase reservoir or inadequate column re-equilibration between gradient runs[10]. Self-Validating Fix: Cap mobile phase bottles securely with one-way vapor valves. Ensure your gradient method includes a minimum of 10 column volumes (CV) of initial mobile phase conditions at the end of the run to fully re-equilibrate the stationary phase pores[8].

Section 4: Diagnostic Workflow Diagram

To streamline your laboratory operations, utilize the following decision-tree logic when evaluating your initial chromatograms.

HPLC Diagnostic and Troubleshooting Workflow for Benzaldehyde Derivatives.

Section 5: References

• LC Troubleshooting: The Basics Chromatography Online (LCGC)[Link][10]

• HPLC Troubleshooting Guide ACE HPLC / Advanced Chromatography Technologies[Link][8]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc.[Link][3]

• How to Reduce Peak Tailing in HPLC? Phenomenex[Link][4]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks Chromatography Online (LCGC)[Link][5]

• Peak Tailing in HPLC Element Lab Solutions[Link][6]

• LABTips: How to Prevent Tailing Peaks in HPLC Labcompare[Link][7]

• Combinatorial gene inactivation of aldehyde dehydrogenases mitigates aldehyde oxidation bioRxiv[Link][1]

• Out of Thin Air? Catalytic Oxidation of Trace Aqueous Aldehydes with Ambient Dissolved Oxygen Environmental Science & Technology (ACS Publications)[Link][2]

Sources

• 1. Combinatorial gene inactivation of aldehyde dehydrogenases mitigates aldehyde oxidation catalyzed by resting cells of E. coli RARE strains | bioRxiv [biorxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chromtech.com [chromtech.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. labcompare.com [labcompare.com]
• 8. hplc.eu [hplc.eu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Improving stability of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde under basic reaction conditions

Welcome to the technical support center for 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing this versatile but reactive intermediate, particularly under basic reaction conditions. Here, we address common challenges, provide in-depth troubleshooting strategies, and offer validated protocols to enhance the stability and success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: My reaction with 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde under basic conditions is giving me a mixture of products, including a carboxylic acid and an alcohol. What is happening?

A1: You are likely observing the Cannizzaro reaction .[1][2][3] This is a common disproportionation reaction for aldehydes that do not have a hydrogen atom on the alpha-carbon (non-enolizable aldehydes), such as 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde.[1][4] In the presence of a strong base (e.g., NaOH, KOH), two molecules of the aldehyde react: one is oxidized to a carboxylate salt, and the other is reduced to a primary alcohol.[2][3] The electron-withdrawing nature of the bromo and trifluoroethoxy substituents increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by hydroxide ions, which initiates the Cannizzaro reaction.[4][5]

Q2: I am trying to perform a substitution reaction on the bromo group using a nucleophile and a base, but I am getting low yields and a complex mixture. Why?

A2: The primary challenge here is achieving chemoselectivity . The aldehyde group is highly reactive under basic conditions and can participate in the Cannizzaro reaction as discussed above. Additionally, the aromatic ring is activated towards Nucleophilic Aromatic Substitution (SNAr) by the electron-withdrawing bromo, trifluoroethoxy, and aldehyde groups.[6] This means your nucleophile might not only attack the carbon bearing the bromine but could also lead to other side reactions. The Cannizzaro reaction will likely be a significant competing pathway, consuming your starting material.

Q3: How can I prevent the Cannizzaro reaction from occurring?

A3: The most effective strategy to prevent the Cannizzaro reaction is to protect the aldehyde functional group .[7][8][9] Converting the aldehyde to an acetal , particularly a cyclic acetal using a diol like ethylene glycol, is a robust method. Acetals are stable in neutral to strongly basic environments, effectively masking the aldehyde's reactivity.[7][8][9][10] The acetal can be easily removed later by treatment with aqueous acid to regenerate the aldehyde.[7][8]

Alternatively, using milder, non-nucleophilic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or organic bases like triethylamine (Et₃N) can sometimes suppress the Cannizzaro reaction, especially at lower temperatures.[2][11]

Q4: What is the relative stability of the bromo versus the trifluoroethoxy group as a leaving group in SNAr reactions?

Troubleshooting Guide

This section provides a structured approach to troubleshoot common issues encountered when working with 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde in basic media.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield of desired product; starting material consumed	Cannizzaro Reaction Dominates: The base is too strong and is promoting the disproportionation of the aldehyde.	1. Protect the aldehyde: Convert the aldehyde to a cyclic acetal using ethylene glycol and an acid catalyst (e.g., p-toluenesulfonic acid) before introducing the base.[7][8] 2. Use a weaker base: Switch from NaOH or KOH to K₂CO₃, Cs₂CO₃, or an organic base like DBU.[11] 3. Lower the temperature: Perform the reaction at a lower temperature to reduce the rate of the Cannizzaro reaction.
Formation of multiple unidentified byproducts	1. Competing SNAr: The nucleophile may be attacking the aromatic ring, displacing the bromine. 2. Dehalogenation: Reductive dehalogenation can occur, particularly in the presence of certain catalysts or reagents.	1. Protect the aldehyde: This will reduce the ring's activation towards SNAr. 2. Optimize reaction conditions: Use anhydrous solvents and reagents to avoid side reactions.[11] Consider screening different solvents.
Starting material is recovered unchanged	1. Base is too weak: The chosen base may not be strong enough to deprotonate a pro-nucleophile or facilitate the desired reaction. 2. Reaction temperature is too low: The activation energy for the desired transformation is not being met.	1. Gradually increase base strength: If using a weak base, consider a stronger one, but be mindful of inducing the Cannizzaro reaction. Protecting the aldehyde first is the safest approach. 2. Increase temperature incrementally: Cautiously increase the reaction temperature while monitoring for byproduct formation.

Experimental Protocols

Protocol 1: Protection of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde as a Cyclic Acetal

This protocol describes the formation of a 1,3-dioxolane, a common cyclic acetal, which is stable under basic conditions.

Materials:

• 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

• Ethylene glycol (1.5 equivalents)

• p-Toluenesulfonic acid (p-TsOH) (0.05 equivalents)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (1.0 eq), ethylene glycol (1.5 eq), and a catalytic amount of p-TsOH (0.05 eq) in toluene.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the protected acetal, which can often be used in the next step without further purification.

Caption: Workflow for Acetal Protection.

Protocol 2: Deprotection of the Acetal

This protocol regenerates the aldehyde from the acetal.

Materials:

• Protected acetal from Protocol 1

• Acetone

• 1M Hydrochloric acid (HCl)

Procedure:

• Dissolve the protected acetal in a mixture of acetone and 1M HCl.

• Stir the mixture at room temperature.

• Monitor the reaction by TLC for the disappearance of the acetal and the appearance of the aldehyde.

• Once the reaction is complete, neutralize the acid with a saturated aqueous NaHCO₃ solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the deprotected aldehyde.

Understanding the Competing Pathways

Under basic conditions, 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde faces two primary degradation or side-reaction pathways. Understanding the mechanisms is key to controlling the reaction outcome.

Cannizzaro Reaction Mechanism

The Cannizzaro reaction is initiated by the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon. This is followed by a hydride transfer, which is typically the rate-determining step.

Caption: Simplified Cannizzaro Reaction Mechanism.

Nucleophilic Aromatic Substitution (SNAr) Mechanism

The SNAr reaction typically proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex. The presence of electron-withdrawing groups (EWG) ortho and para to the leaving group stabilizes this intermediate.

Caption: General SNAr Mechanism.

By understanding these competing pathways, researchers can make informed decisions on reaction design, such as the use of protecting groups, to steer the reaction towards the desired product and improve the overall stability and efficiency of their synthesis.

References

• BenchChem. (2025). A Comparative Guide to the Reactivity of Substituted Benzaldehydes. BenchChem.

• Chemistry Steps. (2025). Acetals as Protecting Groups for Aldehydes and Ketones. Chemistry Steps. Available at: [Link]

• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis – Organic Chemistry II. KPU Pressbooks. Available at: [Link]

• Chemistry LibreTexts. (2019, June 5). 20.11 Protecting Groups of Aldehydes. Chemistry LibreTexts. Available at: [Link]

• JoVE. (2025, May 22). Video: Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. JoVE. Available at: [Link]

• BenchChem. (2025). How to avoid dehalogenation in cross-coupling reactions of substituted benzaldehydes. BenchChem.

• ResearchGate. (n.d.). Table 1 Optimization of the one-pot synthesis using 2-bromobenzaldehyde. ResearchGate. Available at: [Link]

• Royal Society of Chemistry. (n.d.). . Royal Society of Chemistry.

• ResearchGate. (n.d.). Lanthanide-Catalysed Cross-Cannizzaro Reduction of Aromatic Aldehydes with Formaldehyde | Request PDF. ResearchGate. Available at: [Link]

• SpringerLink. (2019, September 12). Microwave-assisted Cannizzaro reaction—Optimisation of reaction conditions. SpringerLink. Available at: [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. National Center for Biotechnology Information. Available at: [Link]

• ACS Publications. (2018, April 27). Chemoselective Benzylation of Aldehydes Using Lewis Base Activated Boronate Nucleophiles. ACS Publications. Available at: [Link]

• BenchChem. (2025). A Comparative Guide to the Reactivity of Substituted Benzaldehydes. BenchChem.

• Allen. (2025, May 26). Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs. Allen. Available at: [Link]

• National Center for Biotechnology Information. (2024, June 19). Synthetic applications of the Cannizzaro reaction. National Center for Biotechnology Information. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Conversion of Benzal Halides to Benzaldehydes in the Presence of Aqueous Dimethylamine. Organic Chemistry Portal. Available at: [Link]

• YouTube. (2023, February 12). Halogenation Reaction of Benzaldehyde|Chlorination| m-chlorobenzaldehyde|Benzoyl chloride|Class-12|. YouTube. Available at: [Link]

• Wikipedia. (n.d.). Cannizzaro reaction. Wikipedia. Available at: [Link]

• Springer Nature. (2018, July 16). One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. Springer Nature. Available at: [Link]

• YouTube. (2021, March 17). Nucleophilic Aromatic Substitution (NAS) | 18.6Organic Chem. YouTube. Available at: [Link]

• BenchChem. (2025). A Comparative Study of 2-, 3-, and 4-Methylbenzaldehyde in the Cannizzaro Reaction. BenchChem.

• ResearchGate. (n.d.). Reactions of 1 a with benzaldehyde in the presence of alkali metal bases. ResearchGate. Available at: [Link]

• Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Pen & Prosperity.

• National Center for Biotechnology Information. (2018, May 14). Chemoselective Benzylation of Aldehydes Using Lewis Base Activated Boronate Nucleophiles. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). a) Optimization of catalyst in Henry reaction of benzaldehyde and.... ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Selective Arylation of RNA 2'-OH Groups via SNAr Reaction with Trialkylammonium Heterocycles. National Center for Biotechnology Information. Available at: [Link]

• SciSpace. (2020, June 30). Theoretical DFT study of Cannizzaro reaction mechanism. SciSpace. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols: Intramolecular Heck Reaction of 2-(Allyloxy)-3-bromobenzaldehyde. BenchChem.

• SCIRP. (n.d.). Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol. SCIRP. Available at: [Link]

• Master Organic Chemistry. (n.d.). Reactions and Mechanisms. Master Organic Chemistry. Available at: [Link]

• ACS Publications. (2019, May 14). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. ACS Publications. Available at: [Link]

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Reference Data & Comparative Studies

A Head-to-Head Battle of Reactivity: 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde vs. 2-Bromo-3-methoxybenzaldehyde

A Senior Application Scientist's Guide to Predicting and Harnessing Substituent Effects in Synthetic Chemistry

In the intricate world of drug discovery and materials science, the subtle modification of a functional group on a molecule can dramatically alter its chemical behavior and biological activity. This guide provides an in-depth comparison of the reactivity of two structurally similar yet electronically distinct benzaldehyde derivatives: 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde and 2-Bromo-3-methoxybenzaldehyde . As building blocks in complex syntheses, understanding their relative reactivity is paramount for optimizing reaction conditions, predicting outcomes, and ultimately, accelerating research and development.

This analysis will delve into the fundamental electronic effects governing the reactivity of these molecules, supported by predictive comparisons and detailed experimental protocols for key transformations.

The Decisive Factor: Unpacking the Electronic Influence of Methoxy vs. Trifluoroethoxy

The reactivity of a substituted benzaldehyde is primarily dictated by the electronic nature of its substituents, which modulate the electrophilicity of the carbonyl carbon and the susceptibility of the carbon-bromine bond to oxidative addition in cross-coupling reactions. The key difference between our two molecules of interest lies in the nature of the alkoxy group at the 3-position: a methoxy group (-OCH3) versus a 2,2,2-trifluoroethoxy group (-OCH2CF3).

The methoxy group is a classic example of a substituent with opposing electronic effects. While the oxygen atom is more electronegative than carbon, leading to an electron-withdrawing inductive effect (-I), its lone pairs can be delocalized into the aromatic ring through resonance, resulting in a strong electron-donating mesomeric effect (+M).[1] In aromatic systems, this resonance effect typically dominates, making the methoxy group an overall activating, ortho-, para-directing group.[1][2]

In contrast, the 2,2,2-trifluoroethoxy group presents a more complex electronic profile. The three highly electronegative fluorine atoms on the ethyl group create a powerful electron-withdrawing inductive effect (-I) that is relayed through the sigma bonds to the oxygen and, subsequently, to the aromatic ring. This strong -I effect significantly diminishes the electron-donating ability of the oxygen's lone pairs via resonance.[1][3] Consequently, the trifluoroethoxy group, and the related trifluoromethoxy group (-OCF3), are considered deactivating groups on an aromatic ring.[1][4]

Therefore, we can confidently predict that the benzaldehyde ring in 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde is significantly more electron-poor than in 2-Bromo-3-methoxybenzaldehyde . This fundamental difference will manifest in their reactivity in two key reaction types: nucleophilic addition to the aldehyde and palladium-catalyzed cross-coupling at the C-Br bond.

Visualizing the Electronic Divide

The following diagram illustrates the opposing electronic effects of the methoxy and trifluoroethoxy groups on the benzaldehyde core.

Caption: Workflow for comparative Grignard reaction.

Detailed Protocol:

• Reagent Preparation:

  • In two separate flame-dried, 25 mL round-bottom flasks under an argon atmosphere, dissolve 2-Bromo-3-methoxybenzaldehyde (1.0 mmol, 215.0 mg) and 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (1.0 mmol, 283.0 mg) in anhydrous tetrahydrofuran (THF, 5 mL).

  • Cool both solutions to 0 °C in an ice bath.

• Reaction Execution:

  • To each flask, add a 1.0 M solution of phenylmagnesium bromide in THF (1.1 mL, 1.1 mmol) dropwise over 2 minutes simultaneously using calibrated syringes.

  • Stir the reactions vigorously at 0 °C.

• Monitoring:

  • At 5-minute intervals, withdraw a small aliquot from each reaction mixture, quench it with saturated aqueous NH4Cl, and analyze by Thin-Layer Chromatography (TLC) (Eluent: 20% Ethyl Acetate in Hexanes) to monitor the consumption of the starting aldehyde.

• Workup and Isolation:

  • Once the starting material is fully consumed in one of the reactions (as determined by TLC), quench both reactions by the slow addition of saturated aqueous NH4Cl (10 mL).

  • Allow the mixtures to warm to room temperature and extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers for each reaction, wash with brine (20 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude products by flash column chromatography on silica gel to isolate the respective diarylmethanol products.

• Data Analysis:

  • Compare the time required for complete consumption of each starting aldehyde.

  • Calculate the isolated yield of the product for each reaction.

Illustrative Comparative Data (Predicted):

Substrate	Reaction Time (minutes)	Isolated Yield (%)
2-Bromo-3-methoxybenzaldehyde	~ 45	~ 85%
2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde	~ 15	~ 92%

Experiment 2: Comparative Suzuki-Miyaura Cross-Coupling

This experiment will compare the efficiency of the two aryl bromides in a palladium-catalyzed Suzuki-Miyaura coupling with 4-methoxyphenylboronic acid.

Caption: Workflow for comparative Suzuki-Miyaura coupling.

Detailed Protocol:

• Reaction Setup:

  • In two separate oven-dried Schlenk tubes equipped with magnetic stir bars, add the aryl bromide (0.5 mmol), 4-methoxyphenylboronic acid (0.6 mmol, 91 mg), and K3PO4 (1.0 mmol, 212 mg).

  • To each tube, add Pd(OAc)2 (0.01 mmol, 2.2 mg) and SPhos (0.02 mmol, 8.2 mg).

• Reaction Execution:

  • Evacuate and backfill each tube with argon three times.

  • Add degassed 1,4-dioxane (4 mL) and water (1 mL) to each tube via syringe.

  • Place both tubes in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring:

  • Monitor the progress of both reactions by taking aliquots at 30-minute intervals and analyzing them by GC-MS to determine the ratio of starting material to product.

• Workup and Isolation:

  • After 4 hours, cool the reactions to room temperature.

  • Dilute each mixture with water (10 mL) and extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers for each reaction, wash with brine (20 mL), dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude products by flash column chromatography on silica gel.

• Data Analysis:

  • Compare the conversion rates at each time point.

  • Calculate the isolated yield of the biaryl product for each reaction.

Illustrative Comparative Data (Predicted):

Substrate	Conversion at 1 hr (%)	Isolated Yield after 4 hrs (%)
2-Bromo-3-methoxybenzaldehyde	~ 40%	~ 75%
2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde	~ 95%	~ 90%

Conclusion and Outlook

The electronic disparity between the methoxy and 2,2,2-trifluoroethoxy groups imparts a significant difference in the predicted reactivity of 2-Bromo-3-methoxybenzaldehyde and 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. The strong inductive electron withdrawal of the trifluoroethoxy group is expected to render the corresponding benzaldehyde more susceptible to both nucleophilic attack at the carbonyl and oxidative addition at the C-Br bond.

For researchers and drug development professionals, this understanding is critical. When designing a synthetic route, choosing 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde may allow for milder reaction conditions, faster reaction times, and potentially higher yields in reactions involving nucleophilic additions or palladium-catalyzed couplings. Conversely, the more electron-rich 2-Bromo-3-methoxybenzaldehyde might be preferred in situations where a less reactive aldehyde is required to achieve selectivity in the presence of other electrophilic sites. The choice of building block is, therefore, a strategic decision that can profoundly impact the efficiency and success of a synthetic campaign.

References

• PubChem. 2-Bromo-3-methoxybenzaldehyde. [Link]

• SciELO. Synthesis and Molecular Modeling Study of Two Bromo-Dimethoxybenzaldehydes. [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Molport. 2-bromo-3-fluoro-5-(trifluoromethoxy)benzaldehyde. [Link]

• Wang Lab. A survey of Hammett substituent constants and resonance and field parameters. [Link]

• University of Rochester. Problem Set #3 – Solutions. [Link]

• ACS Publications. Bromine Substitution Effect on Structure, Reactivity, and Linear and Third-Order Nonlinear Optical Properties of 2,3-Dimethoxybenzaldehyde. [Link]

• Organic Syntheses. Organic Syntheses Procedure. [Link]

• Reddit. Trifluoromethoxy group electron-withdrawing or electron-donating?. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

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• Chemistry LibreTexts. 4.1.5: Nucleophilic Addition Reactions of Aldehydes and Ketones. [Link]

• SciELO. Pd-catalyzed Suzuki cross-Coupling reaction of bromostilbene: insights on the nature of the boron Species. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

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Effect of Trifluoroethoxy vs. Methoxy Substituents on Benzaldehyde Electrophilicity: A Comparative Guide

In the design of targeted covalent inhibitors (TCIs) and dynamic combinatorial libraries, the electrophilicity of the benzaldehyde carbonyl core dictates the thermodynamics and kinetics of nucleophilic attack. Substituting a traditional methoxy (-OCH₃) group with a 2,2,2-trifluoroethoxy (-OCH₂CF₃) group fundamentally alters the electronic landscape of the molecule.

This guide provides an objective, data-supported comparison of how these two substituents modulate benzaldehyde electrophilicity, complete with self-validating experimental workflows for empirical verification.

Mechanistic Causality: Electronic Effects on the Carbonyl Core

The reactivity of a benzaldehyde derivative is governed by the partial positive charge ( δ+ ) on its carbonyl carbon. Substituents on the aromatic ring modulate this charge through a tug-of-war between inductive (-I/+I) and resonance (-M/+M) effects.

• The Methoxy (-OCH₃) Baseline: The methoxy group is a classic electron-donating group (EDG). While oxygen is highly electronegative (exerting a weak -I effect), its ability to donate lone-pair electron density into the aromatic π -system via resonance (+M effect) overwhelmingly dominates. This electron density delocalizes into the carbonyl group, shielding the carbonyl carbon and significantly decreasing its electrophilicity .

• The Trifluoroethoxy (-OCH₂CF₃) Shift: Introducing a trifluoromethyl (-CF₃) moiety drastically alters the oxygen's behavior. The highly electronegative fluorine atoms exert a powerful inductive pull (-I) through the methylene spacer. This inductive withdrawal pulls electron density away from the oxygen, severely dampening its ability to donate lone pairs (+M) to the aromatic ring[1]. Consequently, the -OCH₂CF₃ group acts as a net electron-withdrawing group relative to methoxy[2]. The resulting electron-deficient aromatic ring withdraws electron density from the carbonyl carbon, thereby increasing its electrophilicity and susceptibility to nucleophilic attack[3].

Causality of substituent electronic effects on benzaldehyde carbonyl electrophilicity.

Quantitative Data & Physicochemical Comparison

The theoretical electronic effects translate directly into measurable physicochemical properties. The table below summarizes the comparative metrics between the two functional groups when positioned para to the aldehyde.

Physicochemical Property	4-Methoxybenzaldehyde	4-(2,2,2-Trifluoroethoxy)benzaldehyde
Substituent Electronic Nature	Strongly Electron-Donating (+M > -I)	Electron-Withdrawing (-I dampens +M)
Hammett Constant ( σp​ )	-0.27	~ +0.10 to +0.15
Carbonyl Partial Charge ( δ+ )	Shielded (Lower Electrophilicity)	Deshielded (Higher Electrophilicity)
Relative Imine Formation Rate	Baseline (1.0x)	Accelerated (~3.0x - 5.0x)
Metabolic Stability (CYP450)	Low (Prone to O-dealkylation)	High (Sterically/Electronically Blocked)

Self-Validating Experimental Protocol: Competitive Kinetic Assay

To objectively prove the increased electrophilicity of the trifluoroethoxy-substituted benzaldehyde, we utilize a competitive Schiff base (imine) formation assay monitored via in situ ¹H NMR.

Why this protocol is self-validating: By reacting both aldehydes simultaneously in the exact same NMR tube with a sub-stoichiometric (limiting) amount of a primary amine, we create a perfectly internally controlled environment. Variations in temperature, mixing efficiency, or solvent concentration affect both substrates equally. The ratio of the resulting imines directly and indisputably reflects their relative electrophilicities. An internal standard ensures total mass balance is maintained throughout the reaction.

Step-by-Step Methodology

• Reagent Preparation: In a dry vial, accurately weigh 0.10 mmol of 4-methoxybenzaldehyde and 0.10 mmol of 4-(2,2,2-trifluoroethoxy)benzaldehyde.

• Internal Standard Addition: Add 0.05 mmol of 1,3,5-trimethoxybenzene. Causality: This highly electron-rich, unreactive aromatic compound provides a static integration reference to ensure no material is lost to side reactions (e.g., polymerization).

• Solvation: Dissolve the mixture in 0.5 mL of anhydrous CDCl₃ and transfer to an NMR tube. Acquire a baseline ¹H NMR spectrum (t = 0).

• Nucleophile Introduction: Inject 0.05 mmol of benzylamine (the limiting reagent) directly into the NMR tube. Invert rapidly to mix. Causality: Using a limiting amount of amine forces the two aldehydes to compete kinetically for the nucleophile based strictly on their electrophilicity.

• Kinetic Monitoring: Acquire ¹H NMR spectra at 5-minute intervals at a constant 25°C for 2 hours.

• Data Extraction: Integrate the distinct imine CH=N protons (typically appearing between 8.1–8.5 ppm) against the unreacted aldehyde CHO protons (9.8–10.1 ppm). The ratio of the trifluoroethoxy-imine to the methoxy-imine yields the relative rate constant ( krel​ ).

Self-validating competitive kinetic assay workflow for measuring electrophilicity.

Implications for Drug Development

Fluoroalkyl ethers are highly valued in medicinal chemistry due to their unique combination of electronic modulation and increased lipophilicity[3]. Transitioning from a methoxy to a trifluoroethoxy group on a benzaldehyde pharmacophore offers two distinct advantages for drug development:

• Tuning Reversible Covalent Binding: For targeted covalent inhibitors (TCIs) designed to form reversible Schiff bases with catalytic lysine residues, the methoxy-benzaldehyde is often too unreactive. The trifluoroethoxy group increases the electrophilicity of the carbonyl, accelerating the on-rate of covalent bond formation without resorting to overly reactive, toxic electrophiles (like Michael acceptors).

• Overcoming Metabolic Liabilities: Methoxy groups on aromatic rings are notorious for undergoing rapid O-demethylation by cytochrome P450 (CYP450) enzymes, leading to poor pharmacokinetic half-lives. The strong C-F bonds and the steric bulk of the -CF₃ group effectively block this metabolic pathway, rendering the trifluoroethoxy ether highly resistant to oxidative cleavage[4].

References

• Title: Palladium-Catalyzed Dehydrogenative Fluoroalkoxylation of Benzaldehydes Source: Organic Letters - ACS Publications URL: [Link]

• Title: Isotopologues of potassium 2,2,2-trifluoroethoxide for applications in positron emission tomography and beyond Source: Nature Communications (PMC - NIH) URL: [Link]

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A Comparative Guide to Palladium Catalyst Efficiency in the Cross-Coupling of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

Introduction: The Synthetic Challenge and Importance of Catalyst Selection

In the landscape of modern drug discovery and development, the efficient construction of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds is paramount. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination, have become indispensable tools for medicinal chemists.[1] This guide focuses on a particularly challenging substrate: 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. This molecule presents a unique combination of steric hindrance from the ortho-bromo and meta-alkoxy groups, as well as electronic complexities arising from the electron-withdrawing trifluoroethoxy group and the coordinating aldehyde functionality. These features can significantly impact the efficiency of the catalytic cycle, making the choice of the palladium catalyst system—comprising a palladium precursor and a supporting ligand—a critical determinant of reaction success.

This publication provides a comprehensive benchmarking of various palladium catalysts for the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. We will delve into the rationale behind the selection of a diverse set of catalysts, from traditional phosphine ligands to state-of-the-art N-heterocyclic carbenes (NHCs) and bulky biarylphosphine ligands. Detailed experimental protocols are provided to ensure reproducibility, and the resulting data is presented in a clear, comparative format to guide researchers in selecting the optimal catalytic system for their specific synthetic needs.

Experimental Design: A High-Throughput Approach to Catalyst Screening

To objectively assess the performance of each palladium catalyst, a high-throughput screening (HTS) approach is recommended.[2][3] This methodology allows for the rapid and parallel execution of multiple reactions, ensuring that all catalysts are evaluated under identical conditions, thereby providing a reliable basis for comparison. The general workflow for this screening process is depicted in the diagram below.

Figure 1: A generalized workflow for the high-throughput screening of palladium catalysts.

I. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a versatile method for the formation of biaryl structures.[4] For our substrate, the steric hindrance around the C-Br bond presents a significant challenge to the oxidative addition step of the catalytic cycle.[5] Therefore, we have selected a range of catalysts known for their efficacy with sterically demanding aryl bromides.[1][6][7][8]

Experimental Protocol: Suzuki-Miyaura Coupling

To a 96-well reaction block, pre-loaded with the respective palladium precatalyst and ligand (see Table 1 for details), is added a solution of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (0.1 mmol, 1.0 equiv) in the specified solvent (1 mL). Subsequently, a solution of the boronic acid coupling partner (e.g., phenylboronic acid, 0.15 mmol, 1.5 equiv) and the base (0.2 mmol, 2.0 equiv) in the same solvent (0.5 mL) is added. The reaction plate is sealed and heated to the specified temperature for the indicated time. After cooling to room temperature, an internal standard is added, and the reaction mixture is diluted with a suitable solvent (e.g., acetonitrile) and analyzed by LC-MS to determine the product yield.

Catalyst Performance Comparison: Suzuki-Miyaura Coupling

Catalyst System	Palladium Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
System 1	Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O (4:1)	100	12	35
System 2	Pd(OAc)₂	P(t-Bu)₃	K₃PO₄	Dioxane	100	8	68
System 3	Pd₂(dba)₃	SPhos	K₃PO₄	Dioxane	80	4	92
System 4	Pd₂(dba)₃	XPhos	K₃PO₄	t-BuOH	80	4	95
System 5	[Pd(IPr)Cl]₂	-	K₃PO₄	Toluene	100	6	88

Table 1: Comparative data for various palladium catalyst systems in the Suzuki-Miyaura coupling of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde with phenylboronic acid. Yields are illustrative and based on literature performance with analogous substrates.

II. Heck Coupling: Olefin Arylation

The Heck reaction provides a direct method for the arylation of olefins.[9] The electronic nature of our aryl bromide, influenced by the trifluoroethoxy group, can affect the rate of the reaction.[10] We have chosen catalysts that have demonstrated high activity for both electron-rich and electron-poor aryl bromides.[11][12][13]

Experimental Protocol: Heck Coupling

In a glovebox, a 96-well reaction block is charged with the specified palladium precatalyst and ligand (see Table 2). A solution of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (0.1 mmol, 1.0 equiv) and the olefin (e.g., n-butyl acrylate, 0.15 mmol, 1.5 equiv) in the designated solvent (1.5 mL) is added, followed by the base (0.2 mmol, 2.0 equiv). The reaction plate is sealed and heated to the specified temperature for the indicated time. After cooling, an internal standard is added, and the mixture is analyzed by GC-MS to determine the product yield.

Catalyst Performance Comparison: Heck Coupling

Catalyst System	Palladium Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
System 1	Pd(OAc)₂	PPh₃	Et₃N	DMF	120	24	45
System 2	Pd(OAc)₂	P(o-tol)₃	K₂CO₃	DMAc	110	18	65
System 3	Pd₂(dba)₃	P(t-Bu)₃	Cy₂NMe	Dioxane	100	12	85
System 4	PdCl₂(dppf)	-	NaOAc	DMF	120	16	72
System 5	Pd-PEPPSI-IPr	-	Cs₂CO₃	Toluene	110	10	90

Table 2: Comparative data for various palladium catalyst systems in the Heck coupling of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde with n-butyl acrylate. Yields are illustrative and based on literature performance with analogous substrates.

III. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines.[14] The ortho-substituent on our substrate can hinder the approach of the amine nucleophile. Therefore, we have selected catalysts with bulky ligands that are known to facilitate this transformation with sterically encumbered aryl halides.[15][16][17]

Experimental Protocol: Buchwald-Hartwig Amination

Inside a glovebox, a 96-well reaction block is loaded with the specified palladium precatalyst and ligand (see Table 3). A solution of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (0.1 mmol, 1.0 equiv), the amine (e.g., morpholine, 0.12 mmol, 1.2 equiv), and the base (0.14 mmol, 1.4 equiv) in the designated solvent (1.5 mL) is added. The reaction plate is sealed and heated to the specified temperature for the indicated time. After cooling to room temperature, the reaction mixture is diluted with a suitable solvent, and the product yield is determined by LC-MS analysis after the addition of an internal standard.

Catalyst Performance Comparison: Buchwald-Hartwig Amination

Catalyst System	Palladium Precursor	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
System 1	Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	110	24	40
System 2	Pd₂(dba)₃	DavePhos	NaOt-Bu	Dioxane	100	12	78
System 3	Pd₂(dba)₃	XPhos	NaOt-Bu	Toluene	90	8	94
System 4	Pd₂(dba)₃	RuPhos	K₃PO₄	t-BuOH	90	8	91
System 5	G3-XPhos Palladacycle	-	LHMDS	Toluene	80	6	96

Table 3: Comparative data for various palladium catalyst systems in the Buchwald-Hartwig amination of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde with morpholine. Yields are illustrative and based on literature performance with analogous substrates.

Discussion: Interpreting the Results and Future Directions

The illustrative data presented in this guide highlights a clear trend: for the challenging substrate, 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde, modern catalyst systems featuring bulky, electron-rich ligands significantly outperform traditional catalysts like those based on PPh₃ or BINAP.

For the Suzuki-Miyaura coupling , the Buchwald biarylphosphine ligands, SPhos and XPhos, are expected to provide the highest yields in shorter reaction times and at lower temperatures. This is attributed to their ability to promote the rate-limiting oxidative addition and facilitate the reductive elimination step.[18]

In the Heck reaction , the use of bulky alkylphosphine ligands such as P(t-Bu)₃ and NHC-based catalysts like Pd-PEPPSI-IPr is anticipated to be most effective. These ligands stabilize the catalytically active Pd(0) species and prevent catalyst decomposition at the elevated temperatures often required for Heck couplings.[11]

For the Buchwald-Hartwig amination , the sterically demanding biarylphosphine ligands, particularly XPhos and RuPhos, are predicted to be superior. The use of pre-formed palladacycles, such as the G3-XPhos palladacycle, may offer even greater efficiency by providing a more direct route to the active catalytic species.[16]

It is crucial to note that the optimal catalyst system is not only dependent on the specific transformation but also on the nature of the coupling partners. Therefore, the data presented here should serve as a starting point for further optimization. High-throughput experimentation provides an efficient means to rapidly screen a variety of ligands, bases, and solvents to fine-tune the reaction conditions for any given substrate combination.[2][3]

Conclusion

The selection of an appropriate palladium catalyst is a critical parameter for the successful cross-coupling of the sterically and electronically demanding substrate, 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde. This guide has provided a comparative overview of various catalyst systems for Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. The illustrative data strongly suggests that catalyst systems based on bulky, electron-rich phosphine ligands and N-heterocyclic carbenes offer superior performance over traditional catalysts. The detailed experimental protocols and the high-throughput screening workflow presented herein are intended to empower researchers, scientists, and drug development professionals to efficiently identify the optimal conditions for their specific synthetic challenges, thereby accelerating the discovery and development of new chemical entities.

References

• High-Throughput Screening Studies of Fiber-Supported Catalysts Leading to Room-Temperature Suzuki Coupling. Organometallics. [Link]

• High-Throughput Experimentation: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling. University of Pennsylvania ScholarlyCommons. [Link]

• A Review on Palladium Catalyzed Coupling Reactions. International Journal of Pharmaceutical and Chemical Sciences. [Link]

• Palladium Catalysts for Cross-Coupling Reaction. MDPI. [Link]

• Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine−Imidazolium Salt System. Organic Letters. [Link]

• Tetraphosphine/palladium catalysed Suzuki cross-coupling reactions of aryl halides with alkylboronic acids. Organic Chemistry Portal. [Link]

• Screening of palladium catalysts for the Suzuki coupling of... ResearchGate. [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry. [Link]

• Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. University of Windsor. [Link]

• Palladium Catalysts for Cross-Coupling Reaction. ResearchGate. [Link]

• Reactions of the 21st Century: Two Decades of Innovative Catalyst Design for Palladium-Catalyzed Cross-Couplings. Organometallics. [Link]

• Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT. [Link]

• Unleashing high-throughput reaction screening. Unchained Labs. [Link]

• A simple and efficient protocol for Suzuki coupling reactions of aryl chlorides and aryl bromides in aqueous DMF. Semantic Scholar. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. The Journal of Organic Chemistry. [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances. [Link]

• A Sterically Hindered Phosphorus Ligand for Palladium-Catalyzed Sterically Hindered Aryl-Alkyl Coupling Reaction. Chinese Journal of Organic Chemistry. [Link]

• Study of mechanistic pathways in cross-linking reactions with palladium. Zenodo. [Link]

• Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. [Link]

• Mechanistic investigations of palladium-catalyzed cross-coupling reactions using advanced mass spectrometric methodologies. University of Victoria. [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. ChemRxiv. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of Connecticut. [Link]

• Buchwald–Hartwig Amination. Semantic Scholar. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules. [Link]

• Highly efficient palladium(ii) hydrazone based catalysts for the Suzuki coupling reaction in aqueous medium. RSC Publishing. [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. National Institutes of Health. [Link]

• Palladium-Catalyzed Suzuki–Miyaura Reactions with Triazenyl-Tethered Aryl Bromides: Exploiting the Orthogonal Coupling Sites under Different Conditions. ACS Publications. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• Palladium-Catalyzed Allylic Cross-Coupling Reactions of Primary and Secondary Homoallylic Electrophiles. Organic Chemistry Portal. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. National Institutes of Health. [Link]

• A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Journal of Synthetic Chemistry. [Link]

• Reduced Tiara‐like Palladium Complex for Suzuki Cross‐Coupling Reactions. CNR-IRIS. [Link]

• Synthesis and Characterization of Palladium Catalyzed (Carbon-carbon Bond Formation) compounds. RJPT. [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry. [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. MDPI. [Link]

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Advanced Validation of GC-MS Analytical Methods for 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde: A Comparative Guide

As a Senior Application Scientist, I frequently encounter laboratories struggling to develop robust analytical methods for highly functionalized pharmaceutical intermediates. 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde presents a unique analytical challenge: it possesses a reactive aldehyde group, a polarizable bromine atom, and a highly electronegative trifluoroethoxy moiety.

While many default to reversed-phase HPLC-UV for intermediate analysis, this is a methodological misstep for volatile halogenated aromatics. This guide objectively compares analytical platforms and provides a self-validating, ICH Q2(R2)-compliant GC-MS protocol specifically engineered for this compound.

Mechanistic Rationale: Why GC-MS?

To understand the optimal analytical choice, we must look at the causality driven by the molecule's physicochemical properties:

• Volatility & Thermal Dynamics: Halogenated benzaldehydes vaporize readily and exhibit unique phase transition properties (1[1]). Standard HPLC sample preparation often involves drying or concentration steps that lead to volatile loss, skewing recovery data. Gas Chromatography (GC) inherently leverages this volatility rather than fighting it.

• Isotopic Fingerprinting (Self-Validation): Bromine naturally occurs as 79Br and 81Br in a nearly 1:1 ratio. GC-MS in Electron Ionization (EI) mode captures this distinct isotopic doublet in the molecular ion ( M+ and M+2+ ). This acts as an internal, self-validating qualitative check against co-eluting non-brominated impurities.

• Fragmentation Causality: Under 70 eV EI conditions, the trifluoroethoxy ether linkage undergoes predictable α -cleavage, yielding a highly stable and abundant m/z 69 ( CF3+​ ) fragment. Monitoring these specific ions in Selected Ion Monitoring (SIM) mode filters out complex matrix noise, providing unparalleled specificity.

Comparative Performance Matrix

To objectively evaluate the optimal analytical platform, we must compare GC-MS against standard industry alternatives: GC-FID and HPLC-UV.

Analytical Parameter	GC-MS (EI-SIM)	GC-FID	HPLC-UV
Sensitivity (LOD)	1–5 ng/mL	100–250 ng/mL	50–150 ng/mL
Specificity	Superior: Mass & Isotope matching	Moderate: Retention time only	Moderate: RT + UV absorbance
Structural Elucidation	Yes: Fragmentation patterns	No: Universal carbon detection	No: Chromophore dependent
Matrix Interference	Minimal: SIM filters background	High: Detects all combustible C-H	Medium: Detects all chromophores
Method Suitability	Trace impurities, structural ID	Routine bulk purity assay	Non-volatile degradants

Verdict: While GC-FID is adequate for high-concentration bulk purity assays (2[2]), GC-MS is mandatory for rigorous impurity profiling due to its orthogonal detection mechanism (chromatographic separation + mass-to-charge isolation).

Self-Validating Experimental Protocol

To ensure robust validation in accordance with the latest ICH Q2(R2) guidelines (3[3]), this protocol incorporates 3-Chlorobenzaldehyde as an Internal Standard (IS)[2]. The IS normalizes injection volume discrepancies and variations in detector response, creating a self-correcting quantitative system.

Step 1: Sample & Standard Preparation

• Diluent Selection: Use GC-grade Hexane or Dichloromethane (DCM). Causality: Avoid protic solvents (like methanol) which can form hemiacetals with the reactive aldehyde group, leading to split peaks and poor quantitation.

• Internal Standard Spiking: Prepare a 50 µg/mL stock of 3-Chlorobenzaldehyde in Hexane. Spike 10 µL of this IS into every 1 mL of calibration and test sample to ensure a constant IS concentration.

• Calibration Curve: Prepare five concentration levels of 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde (e.g., 10, 25, 50, 75, 100 µg/mL).

Step 2: GC-MS Instrument Parameters

• Column: DB-5MS (30 m × 0.25 mm, 0.25 µm film). Causality: The 5% phenyl stationary phase provides optimal dipole-induced dipole interactions with the polarizable bromine atom, preventing the peak tailing commonly seen on 100% dimethylpolysiloxane columns.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection: 1 µL, Split ratio 10:1, Injector Temp: 250°C.

• Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 260°C (hold 3 min).

• MS Conditions: EI source at 230°C, 70 eV. Acquire in SIM mode targeting m/z 69 ( CF3+​ ), 282/284 (Molecular ion doublet), and 140 (IS molecular ion).

Step 3: ICH Q2(R2) Validation Execution

The validation must demonstrate that the procedure is fit for its intended purpose across its lifecycle (4[4]).

• Specificity: Inject a blank diluent and a matrix blank. Verify no interfering peaks elute at the retention times of the analyte or IS.

• Linearity & Range: Plot the peak area ratio (Analyte/IS) against concentration. Acceptance criteria for pharmaceutical assays typically require R2≥0.999 (5[5]).

• Accuracy (Recovery): Spike known amounts of the analyte into a synthetic matrix at 50%, 100%, and 150% of the target concentration. Calculate % recovery (Acceptance: 98–102%).

• Precision: Perform 6 replicate injections of the 100% standard. Calculate the Relative Standard Deviation (RSD) of the peak area ratios. (Acceptance: RSD ≤ 2.0%).

• LOD/LOQ: Determine the signal-to-noise (S/N) ratio. LOD is defined as S/N ≥ 3; LOQ is defined as S/N ≥ 10.

Workflow Visualizations

GC-MS experimental workflow for halogenated benzaldehyde analysis.

ICH Q2(R2) logical validation framework for analytical procedures.

References

• Title: validation of analytical procedures q2(r2)
• Title: ICH Q2(R2)
• Title: ICH Q2(R2)
• Title: ICH Q2(R2)
• Source: mdpi.
• Source: nih.

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• 5. intuitionlabs.ai [intuitionlabs.ai]

Safety & Regulatory Compliance

2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde proper disposal procedures

Operational Guide: Proper Disposal Procedures for 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde

In drug development and medicinal chemistry, poly-halogenated building blocks like 2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde present unique logistical and safety challenges. This compound combines a reactive aldehyde moiety with heavy halogenation (bromine and fluorine). Improper disposal not only violates Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) regulations but also poses severe risks of toxic gas release and environmental contamination.

This guide provides a self-validating operational protocol for the safe handling, segregation, and disposal of this chemical, designed specifically for laboratory professionals and EHS coordinators.

Physicochemical Hazard Profile & Mechanistic Rationale

To design an effective disposal plan, operators must first understand the molecular vulnerabilities of the compound. The causality behind our strict disposal protocols stems from three structural features:

• Aldehyde Reactivity: The formyl group (-CHO) is susceptible to autoxidation in the presence of air, forming a carboxylic acid derivative. Over time, this can gradually lower the pH of a waste solution. Furthermore, aldehydes react exothermically with primary amines, ammonia, and strong reducing agents.

• Halogenated Ether Stability: The 2,2,2-trifluoroethoxy group is chemically stable under standard laboratory conditions but requires extreme thermal energy to break the robust carbon-fluorine (C-F) bonds during disposal.

• Bromine Substitution: The aromatic bromine atom strictly classifies this compound as a "Halogenated Organic Waste."

The Mechanistic Rationale for Segregation: Halogenated solvents and compounds must never be commingled with non-halogenated waste. During downstream waste processing, non-halogenated solvents are often recovered or used for fuel blending[1]. However, the combustion of halogenated compounds cleaves the C-F and C-Br bonds, generating highly corrosive hydrogen fluoride (HF) and hydrogen bromide (HBr) gases. Consequently, this waste must be routed to specialized high-temperature incinerators equipped with alkaline acid-gas scrubbers (e.g., calcium hydroxide sprays) to neutralize these emissions into benign salts (CaF2, CaBr2). Mixing halogenated waste into non-halogenated streams ruins the entire batch for solvent recovery and exponentially increases disposal costs[2].

Quantitative Waste Management Thresholds

The following table summarizes the critical regulatory and operational thresholds governing the disposal of halogenated organic compounds.

Parameter	Threshold / Limit	Regulatory Context & Operational Rationale
Total Halogen Concentration	> 1,000 ppm	; presumes a listed hazardous waste mixture, mandating Subtitle C regulation[3].
Individual Halogenated Compound	> 100 ppm	EPA "significant concentration" threshold for individual halogenated constituents[3].
SAA Volume Limit	55 Gallons	Maximum allowable accumulation of hazardous waste in a laboratory Satellite Accumulation Area (SAA)[2].
Aqueous Waste pH Range	5.5 – 9.5	Acceptable pH range for aqueous waste; solutions outside this range are classified as corrosive hazardous waste[2].

Self-Validating Disposal Protocols

The following step-by-step methodologies incorporate built-in validation checks to ensure operational integrity and safety.

Protocol A: Routine Liquid Waste Disposal

• Compatibility Verification: Ensure the target waste carboy contains NO strong oxidizers, reducing agents, or primary amines. Validation Check: Review the waste log attached to the carboy. If the log is missing or incomplete, do not add the waste.

• Segregation: Select the designated "Halogenated Organic Waste" container. Do not use the non-halogenated solvent container[1].

• Transfer: Working inside a certified chemical fume hood, carefully pour the liquid waste into the carboy using a chemically resistant funnel (e.g., PTFE).

• Sealing and Pressure Check: Cap the container tightly. Validation Check: Observe the container for 5 minutes. If any bulging or hissing occurs, an incompatible reaction (e.g., aldehyde autoxidation) is generating gas. Immediately vent the container inside the fume hood and notify EHS.

• Documentation: Log the exact volume and chemical name (2-Bromo-3-(2,2,2-trifluoroethoxy)benzaldehyde) on the hazardous waste tag[2].

Protocol B: Solid Waste Disposal (Contaminated Consumables)

• Collection: Gather all contaminated silica gel, filter paper, and gloves.

• Containment: Place the items into a heavy-duty, sealable polyethylene bag or a designated solid hazardous waste drum.

• Labeling: Affix a "Hazardous Waste - Solid Halogenated Debris" label. Validation Check: Ensure the container is fully sealed and the label is legible from at least 3 feet away.

Protocol C: Immediate Spill Response

• Evacuation & PPE: For spills < 1 Liter, evacuate non-essential personnel. Don fluorinated rubber or nitrile gloves, tight-fitting safety goggles, and a lab coat[4].

• Containment: Surround the spill with an inert, non-combustible absorbent (e.g., dry sand or vermiculite). Crucial: Do not use sawdust or combustible absorbents, as the aldehyde moiety can react exothermically[4].

• Absorption & Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a solid hazardous waste container.

• Decontamination: Wash the affected area with a mild soap and water solution. Validation Check: Visually inspect the surface under bright light to ensure no oily residue remains. Weigh the collected absorbent to ensure it aligns with the estimated spill volume.

Waste Stream Visualization

The following diagram illustrates the logical routing and validation checkpoints for disposing of this specific chemical waste.

Figure 1: Self-validating disposal workflow for halogenated aromatic aldehyde waste streams.

References

• Title: RO 13579 - EPA (RCRA Hazardous Waste Identification) Source: Environmental Protection Agency (EPA) URL: [Link]

• Title: Hazardous Waste Reduction Guidelines Source: Oregon State University EHS URL: [Link]

• Title: Standard Operating Procedures for Hazardous Chemicals (Bromine & Halogens) Source: Rutgers University REHS URL: [Link]

Sources

• 1. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 2. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 3. rcrapublic.epa.gov [rcrapublic.epa.gov]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]